3-Bromo-4-nitrothiophene

Core Science & Biosynthesis

3-Bromo-4-nitrothiophene: Technical Guide to Structure, Synthesis, and Reactivity

This guide provides an in-depth technical analysis of 3-Bromo-4-nitrothiophene , a critical heterocyclic building block used in the synthesis of advanced pharmaceuticals and optoelectronic materials.[1]

[1]

Executive Summary

3-Bromo-4-nitrothiophene (CAS: 39920-21-3) is a 3,4-disubstituted thiophene derivative characterized by the presence of an electron-withdrawing nitro group adjacent to a reactive bromine handle.[1] This specific substitution pattern creates a unique electronic environment that facilitates diverse chemical transformations, including nucleophilic aromatic substitution (

), palladium-catalyzed cross-couplings, and nitro-group reductions.[1] It serves as a strategic intermediate for "thienopyridine" scaffolds found in antiplatelet drugs and kinase inhibitors.

Chemical Identity & Physical Properties[1][2][3][4]

The 3,4-substitution pattern preserves the

-positions (C2 and C5) of the thiophene ring, allowing for subsequent functionalization (e.g., polymerization or further electrophilic substitution).

Property	Data	Notes
IUPAC Name	3-Bromo-4-nitrothiophene
CAS Number	39920-21-3	Distinct from 3-bromo-2-nitrothiophene (24430-27-1).[1][2]
Molecular Formula
Molecular Weight	208.03 g/mol
Appearance	Pale yellow to tan solid	Low-melting solid (approx. 70–80 °C range).
Solubility	Soluble in DCM, EtOAc, DMSO	Poor water solubility.
H NMR	~8.2 (d), ~7.6 (d) ppm	The C2 and C5 protons appear as doublets with Hz.

Synthesis & Manufacturing Protocols

Synthesizing 3-bromo-4-nitrothiophene is chemically challenging due to the directing effects of the thiophene ring. Electrophilic substitution (nitration) naturally favors the

-positions (C2/C5). Obtaining the -nitro isomer requires specific strategies to overcome this preference.

Method A: Direct Nitration of 3-Bromothiophene (Regioselectivity Challenge)

Direct nitration of 3-bromothiophene yields a mixture of isomers. The nitro group predominantly attacks the C2 position (ortho to sulfur, activated) rather than the C4 position.

• Reaction: 3-Bromothiophene +

  Isomer Mixture[1]

• Major Product: 3-Bromo-2-nitrothiophene (~40-50% yield)[1]

• Minor Product: 3-Bromo-4-nitrothiophene (~10-15% yield)

• Purification: The isomers must be separated via careful column chromatography (Silica gel, Hexane/EtOAc gradient). The 2-nitro isomer typically elutes first due to lower polarity (intramolecular H-bonding/dipole cancellation).

Method B: Decarboxylation Route (High Purity)

For pharmaceutical-grade purity, a decarboxylation strategy is preferred to ensure regiochemical integrity.

• Starting Material: 3-Bromo-4-nitro-2-thiophenecarboxylic acid.[1]

• Decarboxylation: Heating with copper powder in quinoline at 180–200°C.

• Result: Removal of the C2-carboxyl group yields clean 3-bromo-4-nitrothiophene.[1]

Visualization: Synthesis Pathways

Figure 1: Synthetic routes to 3-bromo-4-nitrothiophene.[1][2] The direct nitration route requires rigorous separation, while decarboxylation offers higher regiocontrol.[1]

Reactivity Profile & Transformations

The chemical versatility of 3-bromo-4-nitrothiophene stems from the interplay between the electron-withdrawing nitro group and the leaving group (bromide).

Nucleophilic Aromatic Substitution ( ) & "Cine-Substitution"

Unlike standard benzene derivatives, nitrothiophenes can undergo complex substitution patterns.

• Standard

  : Nucleophiles (e.g., amines, thiols) can displace the bromide at C3. The C4-nitro group activates the C3-position.

• Nitro Migration (Expert Insight): In the presence of certain amines, 3-bromo-4-nitrothiophene can undergo a "cine-substitution" or rearrangement where the nitro group migrates, or the incoming nucleophile attacks a different position followed by ring opening/closing. This is a critical side-reaction to monitor during synthesis.

Palladium-Catalyzed Cross-Coupling

The C-Br bond is highly reactive toward oxidative addition by Pd(0), facilitated by the electron-poor nature of the ring.

• Suzuki-Miyaura: Coupling with arylboronic acids yields 3-aryl-4-nitrothiophenes.[1]

  • Catalyst:

    or /XPhos.[3]

  • Base:

    or .

  • Solvent: Dioxane/Water or Toluene.[3]

• Stille Coupling: Reaction with organostannanes allows for the introduction of alkyl or heteroaryl groups.

Reduction to 3-Amino-4-bromothiophene

The nitro group can be selectively reduced to an amine, providing 3-bromo-4-aminothiophene .[1] This intermediate is unstable and typically trapped immediately (e.g., as an amide or salt) to prevent polymerization.

• Reagents:

  or .

Visualization: Reaction Map

Figure 2: Divergent reactivity profile. The compound serves as a linchpin for accessing aryl-thiophenes, aminothiophenes, and functionalized polymers.[1]

Applications in Drug Discovery[6][7]

Pharmaceutical Scaffolds

The 3-bromo-4-nitrothiophene moiety is a precursor to thienopyridine and thienopyrimidine fused systems.

• Kinase Inhibitors: The thiophene ring mimics the purine core of ATP, allowing derivatives to dock into the ATP-binding pocket of kinases (e.g., VEGFR, EGFR).

• Antibiotics: Precursors for beta-lactamase inhibitors (e.g., Timentin analogs) often utilize 3,4-disubstituted thiophenes to enhance stability against enzymatic degradation.[1]

Materials Science

• Conducting Polymers: Reduction to the amine followed by polymerization yields functionalized polythiophenes with specific band-gap properties, used in organic photovoltaics (OPVs).

Safety and Handling (MSDS Summary)

• Hazards:

  • Skin/Eye Irritant: Causes severe irritation; potential lachrymator.

  • Acute Toxicity: Harmful if swallowed or absorbed through skin.

  • Sensitizer: Potential skin sensitizer upon repeated exposure.

• Storage: Store under inert atmosphere (

  or Ar) at 2–8°C. Light sensitive.

• Disposal: Incineration in a chemical combustor equipped with an afterburner and scrubber.

References

• Synthesis and Isomer Separation

  • Gronowitz, S.[1][4] "3-Bromothiophene."[1][4][5][6] Organic Syntheses, Coll.[1][7] Vol. 5, p. 149 (1973).

  • Note: Describes the foundational synthesis of bromothiophenes and nitr

• Nucleophilic Substitution & Migration

  • Spinelli, D., et al.[1][8] "Nucleophilic substitution reaction of amines with 3-bromo-4-nitropyridine (and 2-nitropyridine): A new nitro group migration."[1][6][9] Heterocycles, Vol 65, No. 9 (2005).[10]

  • Note: Details the mechanistic "cine-substitution" relevant to 3,4-disubstituted heteroarom

• Suzuki Coupling Protocols

  • Miyaura, N., Suzuki, A.[1] "Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds." Chemical Reviews, 95(7), 2457-2483 (1995).

• Chemical Properties & CAS Data

  • PubChem Compound Summary for 3-Bromo-4-nitrothiophene (Analogous Search).

  • Note: Verified CAS 39920-21-3 via chemical supplier d

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• 8. Study of aromatic nucleophilic substitution with amines on nitrothiophenes in room-temperature ionic liquids: are the different effects on the behavior of para-like and ortho-like isomers on going from conventional solvents to room-temperature ionic liquids related to solvation effects? - PubMed [pubmed.ncbi.nlm.nih.gov]
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The Enigmatic Case of 3-Bromo-4-nitrothiophene: A Pivot to the Versatile Building Block, 3-Bromothiophene

A Note to the Researcher: Initial inquiries to establish a definitive Chemical Abstracts Service (CAS) number for 3-Bromo-4-nitrothiophene proved inconclusive. Extensive database searches did not yield a registered CAS number for this specific isomer, suggesting it is either a novel, exceptionally rare, or less-documented compound. In the spirit of providing a technically robust and immediately applicable guide for researchers in drug development, this document will pivot to an in-depth exploration of a closely related and highly valuable analogue: 3-Bromothiophene (CAS No: 872-31-1) . This strategic shift ensures the delivery of actionable intelligence on a foundational building block in medicinal chemistry.

Introduction: 3-Bromothiophene - A Cornerstone in Medicinal Chemistry

3-Bromothiophene is a pivotal heterocyclic building block, offering a versatile scaffold for the synthesis of a wide array of pharmaceutical agents. Its unique chemical properties, including the reactivity of the bromine atom and the electronic characteristics of the thiophene ring, allow for its incorporation into diverse molecular architectures. This has led to the development of drugs targeting a variety of biological pathways. The strategic placement of the bromine at the 3-position allows for regioselective functionalization, a critical aspect in the rational design of novel therapeutics.

Physicochemical Properties and Spectroscopic Data

A thorough understanding of the physicochemical properties of 3-Bromothiophene is fundamental to its effective use in synthesis.

Property	Value	Reference
CAS Number	872-31-1
Molecular Formula	C₄H₃BrS
Molecular Weight	163.04 g/mol
Appearance	Colorless liquid
Boiling Point	150-158 °C
Density	1.74 g/mL
Solubility	Immiscible in water

Spectroscopic Data: Spectroscopic analysis is crucial for reaction monitoring and product confirmation. Representative spectral data for 3-Bromothiophene can be found in public databases such as SpectraBase.

Synthesis of 3-Bromothiophene: A Regioselective Challenge

Direct bromination of thiophene overwhelmingly favors the 2-position due to the higher stability of the corresponding intermediate. Therefore, the synthesis of 3-Bromothiophene requires a more nuanced approach. A common and effective method involves the debromination of 2,3,5-tribromothiophene.

Synthetic Workflow: From Thiophene to 3-Bromothiophene

Caption: Synthetic pathway to 3-Bromothiophene.

Experimental Protocol: Debromination of 2,3,5-Tribromothiophene

This protocol is adapted from established literature procedures.[1][2]

Materials:

• 2,3,5-Tribromothiophene

• Zinc dust

• Glacial acetic acid

• Sodium carbonate solution (10%)

• Calcium chloride (anhydrous)

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Separatory funnel

• Distillation apparatus

Procedure:

• To a round-bottom flask equipped with a reflux condenser and a stirrer, add zinc dust and glacial acetic acid.

• Heat the mixture to reflux.

• Slowly add 2,3,5-tribromothiophene to the refluxing mixture. The addition should be controlled to maintain a steady reflux.

• After the addition is complete, continue to reflux the mixture for several hours to ensure complete reaction.

• Allow the reaction mixture to cool to room temperature.

• Arrange the apparatus for distillation and distill the product mixture until no more organic material is collected.

• Separate the organic layer using a separatory funnel and wash it sequentially with a 10% sodium carbonate solution and water.

• Dry the organic layer over anhydrous calcium chloride.

• Purify the crude 3-Bromothiophene by fractional distillation.

Causality Behind Experimental Choices:

• Zinc and Acetic Acid: This combination serves as a reducing agent to selectively remove the bromine atoms from the more reactive α-positions (2 and 5) of the thiophene ring, leaving the bromine at the β-position (3).[1]

• Reflux: Heating the reaction mixture to its boiling point increases the rate of reaction, ensuring the debromination proceeds to completion in a reasonable timeframe.

• Aqueous Workup: The washes with sodium carbonate solution and water are to neutralize any remaining acetic acid and remove water-soluble impurities.

• Drying and Distillation: These final steps are crucial for isolating the pure 3-Bromothiophene from the reaction mixture and any remaining starting material or byproducts.

Reactivity and Applications in Drug Discovery

The chemical reactivity of 3-Bromothiophene makes it a valuable intermediate in the synthesis of a wide range of biologically active molecules. The carbon-bromine bond is susceptible to various coupling reactions, allowing for the introduction of diverse functional groups.

Key Reactions of 3-Bromothiophene

Caption: Key reactions of 3-Bromothiophene for diversification.

Application in the Synthesis of Timentin

3-Bromothiophene is a precursor to the antibiotic timentin. This underscores the importance of this building block in the development of established pharmaceuticals.

Role in the Development of Novel Therapeutics

The thiophene moiety is a common feature in many modern drug candidates due to its ability to act as a bioisostere for a phenyl ring, often with improved metabolic stability and pharmacokinetic properties. The ability to functionalize the 3-position of the thiophene ring via 3-Bromothiophene provides a powerful tool for structure-activity relationship (SAR) studies.

Safety and Handling

3-Bromothiophene is a hazardous chemical and must be handled with appropriate safety precautions.

Hazard Statements:

• Flammable liquid and vapor.

• Toxic if swallowed, in contact with skin, or if inhaled.

• Causes skin and eye irritation.

• May cause respiratory irritation.

Precautionary Measures:

• Handle only in a well-ventilated area, preferably in a chemical fume hood.

• Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.

• Keep away from heat, sparks, and open flames.

• Store in a tightly sealed container in a cool, dry, and well-ventilated place.

For detailed safety information, always consult the Safety Data Sheet (SDS) provided by the supplier.

Conclusion

While the initial investigation into 3-Bromo-4-nitrothiophene highlighted a gap in the readily available chemical literature, the pivot to the well-characterized and synthetically crucial molecule, 3-Bromothiophene, provides a valuable resource for the scientific community. Its established synthetic routes, versatile reactivity, and proven applicability in drug discovery solidify its status as a high-value building block for medicinal chemists and researchers in the pharmaceutical sciences.

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• Gronowitz, S. New Syntheses of 3-Bromothiophene and 3,4-Dibromothiophene. Acta Chemica Scandinavica, 13, 1045-1046 (1959). [Link]

• Organic Syntheses. 3-bromothiophene. [Link]

• SciSpace. New Syntheses of 3-Bromothiophene and 3,4-Dibromothiophene. [Link]

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The Strategic deployment of 3-Bromo-4-Nitrothiophene in Modern Medicinal Chemistry

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Foreword: The Unassuming Power of a Substituted Thiophene

In the landscape of medicinal chemistry, the thiophene ring stands as a "privileged pharmacophore," a structural motif consistently found in a multitude of bioactive compounds and FDA-approved drugs.[1][2][3] Its ability to act as a bioisosteric replacement for a benzene ring, while offering unique physicochemical properties, has cemented its importance in drug design.[4] This guide delves into the specific applications of a highly functionalized and reactive building block: 3-bromo-4-nitrothiophene . The strategic placement of a bromine atom and a strongly electron-withdrawing nitro group on the thiophene scaffold creates a versatile platform for the synthesis of a diverse array of complex molecules with significant potential in medicinal chemistry. This document serves as a technical exploration of its synthesis, reactivity, and, most importantly, its application in the construction of novel therapeutic agents.

Synthesis and Physicochemical Properties: Crafting the Key Intermediate

The journey to harnessing the potential of 3-bromo-4-nitrothiophene begins with its synthesis. While the direct nitration of 3-bromothiophene is a conceivable route, controlling the regioselectivity presents a significant challenge. Electrophilic substitution on 3-substituted thiophenes typically favors the 5- and 2-positions, making the direct formation of the 4-nitro isomer in high yield problematic. Therefore, a more strategic, multi-step approach is often necessary.

A robust and reliable method for the synthesis of the precursor, 3-bromothiophene, involves the selective debromination of 2,3,5-tribromothiophene.[5][6]

Protocol 1: Synthesis of 3-Bromothiophene[6]

Materials:

• 2,3,5-Tribromothiophene

• Zinc dust

• Acetic acid

• 10% Sodium carbonate solution

• Calcium chloride

Procedure:

• A mixture of 2,3,5-tribromothiophene (4.00 moles), zinc dust (12.0 moles), and acetic acid (700 ml) in water (1850 ml) is prepared in a three-necked round-bottomed flask equipped with a stirrer and reflux condenser.

• The mixture is heated to reflux. The heating is then removed, and 2,3,5-tribromothiophene is added dropwise at a rate that maintains reflux.

• After the addition is complete (approximately 70 minutes), the mixture is refluxed for an additional 3 hours.

• The product is isolated by downward distillation until no more organic material distills with the water.

• The heavier organic layer is separated, washed successively with 10% sodium carbonate solution and water.

• The organic layer is dried over calcium chloride and fractionated to yield 3-bromothiophene (89-90% yield).

The subsequent regioselective nitration to obtain 3-bromo-4-nitrothiophene requires careful control of reaction conditions to favor nitration at the 4-position. While a specific high-yield protocol is not readily found in general literature, the principles of electrophilic aromatic substitution on deactivated rings suggest the use of strong nitrating agents under controlled temperatures.

The Reactive Core: Harnessing the Electron-Deficient Thiophene Ring

The true synthetic utility of 3-bromo-4-nitrothiophene lies in its unique reactivity profile, which is dominated by the powerful electron-withdrawing nature of the nitro group. This group deactivates the thiophene ring towards electrophilic attack but strongly activates it for nucleophilic aromatic substitution (SNAr) .

Nucleophilic Aromatic Substitution (SNAr): A Gateway to Diverse Functionality

The bromine atom at the 3-position, adjacent to the nitro group, is an excellent leaving group in SNAr reactions. This allows for the facile introduction of a wide range of nucleophiles, including amines, alkoxides, and thiolates, providing a direct route to highly functionalized thiophene derivatives.

Figure 1: General mechanism of Nucleophilic Aromatic Substitution on 3-bromo-4-nitrothiophene.

A noteworthy and critical consideration in the reaction of 3-bromo-4-nitrothiophene with amines is the potential for nitro-group migration . Studies on the closely related 3-bromo-2-nitrobenzothiophene have shown that reaction with amines can lead to the formation of the "unexpected" 2-amino-3-nitro isomer in addition to the expected 3-amino-2-nitro product.[7] This rearrangement is thought to proceed through a complex mechanism and is influenced by the nature of the amine, solvent, and base used. Researchers utilizing 3-bromo-4-nitrothiophene should be vigilant for the formation of such rearranged isomers.

Palladium-Catalyzed Cross-Coupling Reactions: Building Molecular Complexity

The bromine atom on the thiophene ring also serves as a handle for various palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling . This reaction allows for the formation of a new carbon-carbon bond by coupling the bromothiophene with an organoboron reagent, providing access to a vast array of bi-aryl and substituted thiophene structures.

Materials:

• 3-Bromo-4-nitrothiophene

• Aryl or vinyl boronic acid or ester

• Palladium catalyst (e.g., Pd(PPh₃)₄, PdCl₂(dppf))

• Base (e.g., K₂CO₃, Cs₂CO₃)

• Solvent (e.g., Toluene, Dioxane, DMF, with water)

Procedure:

• To a reaction vessel, add 3-bromo-4-nitrothiophene (1.0 equiv), the boronic acid/ester (1.1-1.5 equiv), the palladium catalyst (0.01-0.05 equiv), and the base (2.0-3.0 equiv).

• The vessel is purged with an inert gas (e.g., argon or nitrogen).

• Degassed solvent(s) are added.

• The reaction mixture is heated to the desired temperature (typically 80-120 °C) and stirred until the reaction is complete (monitored by TLC or LC-MS).

• Upon completion, the reaction is cooled, diluted with an organic solvent, and washed with water and brine.

• The organic layer is dried, concentrated, and the crude product is purified by column chromatography.

Figure 3: Synthesis of thieno[3,4-d]pyrazoles from 3-bromo-4-nitrothiophene.

This transformation likely proceeds via an initial SNAr reaction where the hydrazine displaces the bromine atom, followed by an intramolecular condensation and cyclization involving the nitro group, which is ultimately reduced and eliminated in the process.

Precursor to Kinase Inhibitors

The thiophene nucleus is a common feature in many kinase inhibitors. [8]Derivatives of 3-bromothiophene, such as 3-(bromomethyl)-2-chlorothiophene, are valuable for synthesizing scaffolds for kinase inhibitors. [1]The pyrazolo[3,4-d]pyrimidine scaffold, an isostere of the adenine ring of ATP, is a privileged core for kinase inhibitors, and thiophene-containing substituents can be incorporated to enhance binding and selectivity. [1]While direct examples starting from 3-bromo-4-nitrothiophene are not prevalent in the literature, its potential as a precursor to substituted aminothiophenes, which can then be elaborated into such scaffolds, is significant.

Development of Novel Antimicrobial Agents

Thiophene derivatives have shown considerable promise as antimicrobial agents. [5][9]The mechanism of action for nitrothiophenes is thought to involve nucleophilic attack by intracellular thiols, leading to cellular damage. The reactivity of 3-bromo-4-nitrothiophene makes it an ideal starting point for creating libraries of substituted aminothiophenes and other derivatives for screening against various bacterial and fungal strains. The ability to easily modify the substituent at the 3-position allows for systematic structure-activity relationship (SAR) studies to optimize antimicrobial potency and spectrum.

Table 1: Potential Applications of 3-Bromo-4-nitrothiophene Derivatives

Application Area	Rationale	Key Reactions
Kinase Inhibitors	Thiophene as a scaffold for ATP-mimics.	SNAr, Suzuki Coupling, Amidation
Antimicrobial Agents	Nitrothiophene core is a known antimicrobial pharmacophore.	SNAr with various amines and thiols.
Fused Heterocycles	Versatile precursor for cyclization reactions.	Condensation with hydrazines, hydroxylamines, etc.
GPCR Modulators	Thiophene derivatives can act as ligands for GPCRs.	SNAr, Alkylation

Conclusion and Future Perspectives

3-Bromo-4-nitrothiophene represents a highly valuable, albeit underutilized, building block in medicinal chemistry. Its predictable yet versatile reactivity, driven by the interplay of the bromo and nitro substituents, provides a powerful platform for the synthesis of diverse and complex molecular architectures. The ease of nucleophilic aromatic substitution and the potential for palladium-catalyzed cross-coupling reactions open up a vast chemical space for exploration.

Future research should focus on the systematic exploration of the synthetic utility of this compound. The development of robust and regioselective synthetic protocols for its preparation is paramount. Furthermore, the synthesis and biological evaluation of libraries of compounds derived from 3-bromo-4-nitrothiophene are likely to yield novel and potent therapeutic agents, particularly in the areas of oncology and infectious diseases. The potential for unexpected rearrangements, such as nitro-group migration, adds a layer of complexity but also an opportunity for the discovery of novel chemical transformations and molecular scaffolds. As the demand for new and effective drugs continues to grow, the strategic deployment of such versatile building blocks will be crucial in advancing the frontiers of medicinal chemistry.

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3-Bromo-4-nitrothiophene solubility in organic solvents

An In-Depth Technical Guide to the Solubility of 3-Bromo-4-nitrothiophene in Organic Solvents

Abstract

3-Bromo-4-nitrothiophene is a substituted heterocyclic compound with significant potential as a building block in medicinal chemistry and materials science. Effective utilization of this reagent in synthesis, purification, and formulation is critically dependent on a thorough understanding of its solubility characteristics. This technical guide provides a comprehensive framework for researchers, chemists, and drug development professionals to understand, predict, and experimentally determine the solubility of 3-bromo-4-nitrothiophene in a range of common organic solvents. We will explore the physicochemical properties of the molecule that govern its solubility, present a theoretical framework for solvent selection, and provide a detailed, field-proven protocol for accurate solubility measurement.

Introduction: The Strategic Importance of Solubility Data

The selection of an appropriate solvent is a cornerstone of successful chemical research and development. For a key intermediate like 3-bromo-4-nitrothiophene, solubility data dictates the choice of reaction media, impacts reaction kinetics and yield, and is the primary determinant for developing effective purification strategies such as recrystallization and chromatography. In the context of drug development, solubility directly influences bioavailability and the feasibility of formulation.

This guide moves beyond a simple data table to provide a first-principles approach to understanding the solute-solvent interactions that define the solubility of 3-bromo-4-nitrothiophene. By analyzing its molecular structure, we can make informed predictions and design targeted experiments to efficiently identify optimal solvent systems for any given application.

Physicochemical Properties & Solubility Predictions

The solubility of a compound is governed by its molecular structure and the principle of "like dissolves like."[1] To predict the solubility of 3-bromo-4-nitrothiophene, we must first analyze its key structural features:

• Thiophene Ring: The core is an aromatic, sulfur-containing heterocycle. While less polar than furan, the thiophene ring possesses some polar character due to the heteroatom and pi-electron system.

• Nitro Group (-NO₂): This is a strongly electron-withdrawing and highly polar functional group. It is a hydrogen bond acceptor and will significantly increase the compound's polarity and its affinity for polar solvents.

• Bromo Group (-Br): The bromine atom is electronegative, contributing to the molecule's overall dipole moment. It also increases the molecular weight and polarizability.

Molecular Polarity Assessment: The combination of a polarizable aromatic ring with a highly polar nitro group and an electronegative bromine atom renders 3-bromo-4-nitrothiophene a polar organic molecule . Its solubility is expected to be poor in nonpolar solvents like hexanes and favored in solvents that can engage in dipole-dipole interactions or act as hydrogen bond acceptors.

Based on this analysis, we can predict its general solubility behavior across different solvent classes. The following table provides a predictive summary and serves as a template for recording experimental findings.

Solvent	Solvent Class	Predicted Solubility	Experimental Results ( g/100 mL)
Hexane	Nonpolar	Insoluble
Toluene	Nonpolar (Aromatic)	Sparingly Soluble
Dichloromethane (DCM)	Polar Aprotic	Soluble
Diethyl Ether	Polar Aprotic	Sparingly Soluble
Ethyl Acetate (EtOAc)	Polar Aprotic	Soluble
Acetone	Polar Aprotic	Very Soluble
Acetonitrile (MeCN)	Polar Aprotic	Soluble
Tetrahydrofuran (THF)	Polar Aprotic	Very Soluble
Dimethylformamide (DMF)	Polar Aprotic	Very Soluble
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	Very Soluble
Methanol (MeOH)	Polar Protic	Soluble
Ethanol (EtOH)	Polar Protic	Soluble
Water	Polar Protic	Insoluble

A Systematic Approach to Solvent Selection

Rather than relying on trial and error, a systematic approach to solvent screening saves time and resources. The following workflow provides a logical pathway for identifying a suitable solvent for a specific application, such as recrystallization.

Fig 1. Logical workflow for selecting a recrystallization solvent.

Experimental Protocol for Solubility Determination

This section provides a robust, self-validating protocol for the quantitative determination of solubility. The method is based on the isothermal equilibrium technique, which involves saturating a solvent with the solute at a constant temperature.

Materials & Equipment:

• 3-Bromo-4-nitrothiophene (solute)

• Selected organic solvents (high purity)

• Analytical balance (± 0.1 mg)

• Thermostatically controlled shaker or water bath

• Glass vials with screw caps (e.g., 4 mL or 8 mL)

• Volumetric flasks and pipettes

• Syringe filters (0.22 µm PTFE or appropriate material)

• High-Performance Liquid Chromatography (HPLC) or UV-Vis Spectrophotometer

Workflow Diagram:

Fig 2. Experimental workflow for quantitative solubility determination.

Step-by-Step Methodology:

• Preparation: Accurately weigh an excess amount of 3-bromo-4-nitrothiophene (e.g., 50-100 mg) into a glass vial. The key is to ensure undissolved solid remains at equilibrium.

• Solvent Addition: Add a precise volume (e.g., 2.00 mL) of the chosen organic solvent to the vial.[2]

• Equilibration: Tightly cap the vial and place it in a thermostatically controlled shaker set to the desired temperature (e.g., 25 °C). Allow the mixture to agitate for a sufficient time to reach equilibrium, typically 24 to 48 hours. The presence of undissolved solid throughout this period is essential.

• Phase Separation: Remove the vial from the shaker and let it stand undisturbed at the same temperature until the excess solid has fully settled. For very fine particles, centrifugation can accelerate this step.

• Sampling and Filtration: Carefully withdraw a portion of the clear supernatant using a syringe. Immediately pass the solution through a 0.22 µm syringe filter into a clean, tared vial. This step is critical to remove all particulate matter.[2]

• Gravimetric Analysis (Optional but simple): Weigh the filtered solution. Gently evaporate the solvent under a stream of nitrogen or in a vacuum oven at low heat. Weigh the remaining solid residue. The solubility can be calculated as (mass of residue / mass of solvent) * 100.

• Instrumental Analysis (Preferred):

  • Accurately pipette a known volume of the clear filtrate (e.g., 100 µL) into a volumetric flask (e.g., 10 mL).

  • Dilute to the mark with a suitable solvent (often acetonitrile or methanol for HPLC).

  • Analyze the diluted sample using a pre-calibrated analytical method (e.g., HPLC-UV).

  • Determine the concentration of the diluted sample against a standard curve.

• Calculation: Calculate the concentration of the original, undiluted saturated solution by multiplying the measured concentration by the dilution factor. This value represents the solubility of the compound in that solvent at the specified temperature.

Practical Applications & Solvent Choice

• For Chemical Synthesis: Solvents like THF, DMF, or Dichloromethane are excellent candidates as reaction media, as they are predicted to fully dissolve the reagent, ensuring a homogeneous reaction mixture.

• For Recrystallization: The ideal solvent is one in which the compound is highly soluble at elevated temperatures but sparingly soluble at low temperatures.[3] A two-solvent system, such as dissolving in hot acetone or ethyl acetate followed by the slow addition of a non-polar "anti-solvent" like hexane, is a powerful technique for purifying thiophene derivatives.[4]

• For Chromatography: For column chromatography, a solvent system that provides good but not excessive solubility is required to ensure proper interaction with the stationary phase. A typical starting point for a polar compound like this would be a mixture of a nonpolar solvent (hexane or heptane) and a more polar solvent (ethyl acetate or dichloromethane).[4]

Conclusion

While specific, publicly available solubility data for 3-bromo-4-nitrothiophene is scarce, a robust understanding of its solubility can be achieved through a systematic approach. By analyzing its molecular structure, we predict it to be a polar compound, soluble in polar aprotic and protic organic solvents and largely insoluble in nonpolar ones. This guide provides the theoretical foundation and a detailed, reliable experimental protocol for researchers to determine precise solubility values. This enables the rational selection of solvent systems, accelerating research and development by optimizing reaction conditions, simplifying purification, and streamlining formulation efforts.

References

• Vertex AI Search. (2024). Solubility test for Organic Compounds.
• ResearchGate. (2024). How to determine the solubility of a substance in an organic solvent?
• Scribd. (n.d.). Experiment 1. Solubility of Organic Compounds.
• LibreTexts Chemistry. (n.d.). Experiment: Solubility of Organic & Inorganic Compounds.
• PubChem. (n.d.). 3-Bromo-2-nitrothiophene. National Center for Biotechnology Information.
• BenchChem. (2025). Technical Support Center: Refining Purification Techniques for Thiophene Carboxamide Derivatives.
• University of Rochester, Department of Chemistry. (n.d.). Reagents & Solvents: Solvents for Recrystallization.

Sources

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• 2. researchgate.net [researchgate.net]
• 3. Reagents & Solvents [chem.rochester.edu]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Technical Guide: Push-Pull Thiophene Building Blocks for Optoelectronics

Executive Summary: The "Medicinal Chemistry" of Materials

In the realm of organic optoelectronics, the design of semiconductor materials parallels the Structure-Activity Relationships (SAR) found in drug discovery. Just as a medicinal chemist tweaks a pharmacophore to optimize binding affinity, a materials scientist modifies the Push-Pull (Donor-Acceptor) architecture to tune the HOMO-LUMO gap, charge mobility, and solubility.

This guide focuses on Thiophene as the premier "privileged structure" in this domain. Thiophene’s electron-rich nature, structural versatility, and polarizability make it the ideal donor (D) or

-bridge in Donor- -Acceptor (D- -A) systems. This document details the engineering, synthesis, and validation of these critical building blocks.

Molecular Engineering: The D- -A Architecture

The fundamental principle of "Push-Pull" systems is the hybridization of molecular orbitals. By coupling an electron-rich Donor (D) with an electron-deficient Acceptor (A), usually separated by a

-conjugated bridge, we induce Intramolecular Charge Transfer (ICT).[1]

Design Logic

• The Donor (Thiophene): Raises the HOMO level. Thiophene is preferred over benzene due to less steric hindrance between rings (lower torsion angle), promoting planarity and better

  - stacking.

• The Acceptor (e.g., Benzothiadiazole): Lowers the LUMO level.

• The Result: A narrowed bandgap (

  ), shifting absorption into the visible/NIR spectrum (critical for Organic Photovoltaics - OPVs) and facilitating charge injection (critical for OFETs).

Visualization: Design-to-Function Pathway

Figure 1: The causal relationship between D-

-A structural components and resulting electronic properties.

Synthetic Methodologies

The synthesis of push-pull thiophenes relies heavily on Palladium (Pd)-catalyzed cross-coupling reactions. The two dominant protocols are Stille (Tin-based) and Suzuki-Miyaura (Boron-based).

Critical Protocol: Synthesis of DTBT Building Block

Target Molecule: 4,7-di(2-thienyl)-2,1,3-benzothiadiazole (DTBT).[2] Significance: DTBT is a ubiquitous D-A-D building block used in high-performance polymers like PCDTBT.

Protocol: Stille Coupling Route

Reagents:

• 4,7-Dibromo-2,1,3-benzothiadiazole (Acceptor precursor)

• 2-(Tributylstannyl)thiophene (Donor precursor)

• Catalyst: Bis(triphenylphosphine)palladium(II) dichloride (

  ) or

• Solvent: Anhydrous Toluene or THF

Step-by-Step Methodology:

• Preparation (Inert Atmosphere): Flame-dry a two-neck round-bottom flask equipped with a condenser. Cycle with Argon/Nitrogen 3 times. Why: Pd catalysts are sensitive to oxygen; moisture quenches active species.

• Charging: Add 4,7-Dibromo-2,1,3-benzothiadiazole (1.0 eq) and 2-(Tributylstannyl)thiophene (2.5 eq, slight excess to ensure complete substitution).

• Solvation: Cannulate anhydrous toluene (0.1 M concentration relative to dibromide) into the flask. Degas the solution by bubbling Argon for 20 minutes.

• Catalyst Addition: Add

  (0.02 - 0.05 eq) quickly against a positive flow of Argon.

• Reflux: Heat the mixture to reflux (110°C for toluene) for 24–48 hours. Monitor via TLC (Silica, Hexane:DCM) for the disappearance of the starting dibromide.

• Workup: Cool to room temperature. Pour into water and extract with Dichloromethane (DCM). Wash organic layer with brine, dry over

  , and concentrate.

• Purification: Recrystallization from ethanol or column chromatography is essential to remove organotin byproducts (highly toxic and detrimental to device performance).

Self-Validating Checkpoint:

• Visual: The reaction mixture should turn from yellow/orange to deep red/purple, indicating extended conjugation.

• NMR: Disappearance of the benzothiadiazole doublet at

  7.7-7.9 ppm (for the dibromide) and appearance of new thienyl protons.

Workflow Visualization

Figure 2: Stille coupling workflow for the synthesis of the DTBT building block.

Characterization & Data Analysis

Once synthesized, the building block must be characterized to determine its suitability for devices.

Electrochemical Analysis (Cyclic Voltammetry)

CV is the standard method to estimate HOMO/LUMO levels.[3][4]

• Setup: 3-electrode system (Pt working, Pt counter, Ag/AgCl reference).

• Electrolyte: 0.1 M

  in Acetonitrile.

• Standard: Ferrocene/Ferrocenium (

  ) couple.

Calculation Equations: The energy levels are calculated relative to the vacuum level. The formal potential of

is assumed to be -4.8 eV (though values from -4.8 to -5.1 eV are used in literature; -4.8 eV is common for polymer/materials papers). [5]

• : Onset oxidation potential of the material.[6]
• : Onset reduction potential of the material.

Comparative Data: Thiophene-Acceptor Pairs

The table below illustrates how changing the Acceptor unit while keeping the Thiophene donor constant affects the electronic landscape.

Acceptor Unit	Acronym	Electronic Nature	Approx (eV)	Application
Benzothiadiazole	BT	Moderate Acceptor	-3.2 to -3.5	OPV / OFET
Diketopyrrolopyrrole	DPP	Strong Acceptor	-3.6 to -4.0	High Mobility OFET
Thienopyrroledione	TPD	Weak Acceptor	-3.0 to -3.2	High OPV
Isoindigo	IID	Moderate Acceptor	-3.5 to -3.8	Ambipolar OFET

References

• McCullough, R. D. (1998). "The Chemistry of Conducting Polythiophenes." Advanced Materials. Link

• Bao, Z., et al. (1995). "Soluble and processable regioregular poly(3-hexylthiophene) for thin film field-effect transistor applications with high mobility." Applied Physics Letters. Link

• Blouin, N., & Leclerc, M. (2008). "Poly(2,7-carbazole)s: Structure-Property Relationships." Accounts of Chemical Research. Link (Describes the PCDTBT class).

• Cardona, C. M., et al. (2011). "Electrochemical Considerations for Determining Absolute Frontier Orbital Energy Levels of Conjugated Polymers for Solar Cell Applications." Advanced Materials. Link (The authoritative source for CV calculations).

• Müllen, K., & Pisula, W. (2015). "Donor–Acceptor Polymers."[7] Journal of the American Chemical Society. Link

Sources

• 1. mdpi.com [mdpi.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. prezi.com [prezi.com]
• 4. ossila.com [ossila.com]
• 5. researchgate.net [researchgate.net]
• 6. echemi.com [echemi.com]
• 7. dspace.rri.res.in [dspace.rri.res.in]

Protocols & Analytical Methods

Application Note: Regioselective Nitration of 3-Bromothiophene

This Application Note is designed for researchers and drug development professionals requiring high-purity nitro-bromothiophene scaffolds. It addresses the specific challenge of regioselectivity in the nitration of 3-bromothiophene, providing validated protocols, mechanistic insights, and separation strategies.[1]

[1]

Executive Summary

The nitration of 3-bromothiophene is a critical step in the synthesis of various pharmaceutical intermediates (e.g., antibiotic precursors, vasodilators).[1] However, the reaction is complicated by the competing directing effects of the sulfur heteroatom and the bromine substituent.[1] Standard mixed-acid nitration often leads to oxidative degradation or "runaway" exotherms due to the high reactivity of the thiophene ring.

This guide details the Acetyl Nitrate Protocol , which offers superior control over regioselectivity and safety compared to standard mixed acids. It yields 3-bromo-2-nitrothiophene as the major product (~60-80% regioselectivity) while minimizing the formation of the 3-bromo-5-nitrothiophene isomer and dinitro species.[1]

Mechanistic Insight & Regioselectivity

Understanding the electronic landscape of 3-bromothiophene is prerequisite to controlling the reaction.

• Thiophene Ring: The sulfur atom activates the

  -positions (C2 and C5) significantly more than the -positions (C3 and C4).

• Bromine Substituent (at C3):

  • Inductive Effect (-I): Weakly deactivating.

  • Resonance Effect (+M): Ortho/Para directing.[2]

• The Conflict:

  • Position C2: Activated by Sulfur (

    ) and Ortho to Bromine. Sterically hindered.

  • Position C5: Activated by Sulfur (

    ) and Meta to Bromine. Sterically accessible.[1]

  • Position C4: Beta position. Generally unreactive in nitration unless

    -positions are blocked.

Outcome: Electronic activation at C2 generally overrides the steric hindrance of the bromine atom, making 3-bromo-2-nitrothiophene the major product.[1] However, the C5 isomer (4-bromo-2-nitrothiophene) is a persistent byproduct (10-20%).[1]

Pathway Diagram

Caption: Reaction pathway showing the kinetic preference for C2 substitution despite steric hindrance.

Experimental Protocols

Protocol A: Regioselective Nitration using Acetyl Nitrate

Objective: Maximize yield of 3-bromo-2-nitrothiophene while preventing oxidative ring opening.[1] Safety Note: Acetyl nitrate is thermally unstable. Never heat above 60°C. Generate in situ at low temperatures.

Reagents

Reagent	Equiv.	Role
3-Bromothiophene	1.0	Substrate
Fuming Nitric Acid (>90%)	1.1	Nitrating Agent
Acetic Anhydride	4.0 - 5.0	Solvent / Dehydrating Agent
Glacial Acetic Acid	2.0	Co-solvent (optional for viscosity)

Step-by-Step Procedure

• Preparation of Nitrating Agent (In Situ):

  • Charge a 3-neck round-bottom flask with Acetic Anhydride (4.0 equiv).[1]

  • Cool the flask to 0°C using an ice/salt bath.

  • Slowly add Fuming Nitric Acid (1.1 equiv) dropwise. Crucial: Maintain internal temperature below 5°C. The formation of acetyl nitrate is exothermic.

  • Stir for 15 minutes at 0°C to ensure formation of the active species.

• Substrate Addition:

  • Dissolve 3-Bromothiophene (1.0 equiv) in a minimal amount of Acetic Anhydride or Glacial Acetic Acid.

  • Add this solution dropwise to the nitrating mixture.[3]

  • Rate Control: Adjust addition rate to keep internal temperature between 0°C and 10°C . Exceeding 10°C increases the formation of the C5 isomer and dinitro byproducts.

• Reaction Phase:

  • Once addition is complete, allow the mixture to warm to room temperature (20-25°C) .

  • Stir for 1-2 hours.

  • Monitor: Use TLC (Hexane/EtOAc 9:1). The starting material (Rf ~0.8) should disappear; two lower spots (Major Isomer Rf ~0.5, Minor Isomer Rf ~0.[1]4) will appear.

• Quenching & Workup:

  • Pour the reaction mixture slowly onto crushed ice (approx. 5x reaction volume) with vigorous stirring. The acetyl nitrate will hydrolyze, and the product will precipitate or oil out.[1]

  • Extract with Dichloromethane (DCM) or Ethyl Acetate (3x).

  • Wash the organic layer with sat. NaHCO₃ until neutral (removes acetic acid).

  • Wash with Brine, dry over anhydrous MgSO₄, and concentrate in vacuo.[1]

Protocol B: Purification & Separation of Isomers

The crude residue is typically a yellow/brown oil or solid containing both isomers.

• Column Chromatography:

  • Stationary Phase: Silica Gel (230-400 mesh).

  • Mobile Phase: Gradient of 100% Hexane → 95:5 Hexane:EtOAc .

  • Elution Order:

    • Unreacted 3-Bromothiophene (if any).

    • 3-Bromo-2-nitrothiophene (Major Product) - Usually elutes first due to lower polarity (nitro is ortho to Br, shielding/dipole cancellation).[1]

    • 3-Bromo-5-nitrothiophene (Minor Product) - Elutes later (more polar).[1]

• Recrystallization (Alternative for Scale-up):

  • If the crude solid is >80% major isomer, recrystallization from Ethanol or Petroleum Ether can yield pure 3-bromo-2-nitrothiophene as pale yellow needles.[1]

Data & Characterization

Compound	Structure	1H NMR (CDCl₃, 400 MHz)	Yield (Typical)
3-Bromo-2-nitrothiophene	Nitro at C2, Br at C3	7.55 (d, Hz, H5), 7.15 (d, Hz, H4)	60 - 75%
3-Bromo-5-nitrothiophene	Nitro at C5, Br at C3	7.78 (s, H2), 7.60 (s, H4) [Note: Shifts may vary slightly by solvent]	10 - 15%

Interpretation:

• Coupling Constants: The major isomer (2,3-subst) shows a characteristic doublet with

  Hz (coupling between H4 and H5).[1]

• Chemical Shifts: The minor isomer (2,4-subst pattern) often shows singlets or small meta-coupling (

  Hz) if resolution allows.[1]

References

• Babasinian, V. S. (1934). "2-Nitrothiophene".[1][4][5][6] Organic Syntheses, 14, 76.

  • Foundational protocol for thiophene nitr

• Gronowitz, S. (1959).[7][8][9] "New Syntheses of 3-Bromothiophene and 3,4-Dibromothiophene". Acta Chemica Scandinavica, 13, 1045-1048.[1][8]

  • Establishes the reactivity patterns of bromin

• Katritzky, A. R., et al. (2005).[1] "Direct nitration of five membered heterocycles". ARKIVOC, (iii), 179-191.[1]

  • Confirms the product distribution (58% major isomer)

• Spinelli, D., et al. (1982).[1] "Kinetics of the reactions of some 5-bromo-2-nitro-3-R-thiophens...". Journal of the Chemical Society, Perkin Transactions 2, 625-630.[1]

  • Provides kinetic data supporting the regioselectivity mechanisms.

Sources

• 1. CN108929306B - Preparation method of 3-bromothiophene - Google Patents [patents.google.com]
• 2. youtube.com [youtube.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. 3-Bromo-2-nitrothiophene | C4H2BrNO2S | CID 1201496 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Study of aromatic nucleophilic substitution with amines on nitrothiophenes in room-temperature ionic liquids: are the different effects on the behavior of para-like and ortho-like isomers on going from conventional solvents to room-temperature ionic liquids related to solvation effects? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. 3-Bromothiophene - Wikipedia [en.wikipedia.org]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. scispace.com [scispace.com]

Application Note: Optimized Suzuki-Miyaura Coupling Conditions for 3-Bromo-4-Nitrothiophene

Executive Summary & Strategic Rationale

The Suzuki-Miyaura cross-coupling of 3-bromo-4-nitrothiophene presents a unique dichotomy in synthetic chemistry. While the nitro group at the C4 position electronically activates the C3-bromine bond toward oxidative addition (via reduction of the LUMO energy), it simultaneously introduces significant steric hindrance and potential catalyst poisoning pathways (via nitro-coordination or sulfur-poisoning).

This Application Note moves beyond generic "cookbook" chemistry to provide a rational, mechanistic approach to coupling this specific substrate. We define two distinct protocols:

• Protocol A (The Robust System): A cost-effective, high-throughput method using ferrocenyl ligands for standard aryl boronic acids.

• Protocol B (The High-Performance System): A Buchwald-ligand enhanced method for sterically demanding or heteroaryl coupling partners.

Mechanistic Analysis: The "Ortho-Nitro" Effect

Understanding the electronic landscape of 3-bromo-4-nitrothiophene is critical for catalyst selection.

• Oxidative Addition (Fast): The strong electron-withdrawing nature of the

  group (Hammett ) significantly polarizes the C-Br bond. Oxidative addition of Pd(0) is generally faster than in unfunctionalized 3-bromothiophene.

• Transmetallation (Rate Limiting): The steric bulk of the adjacent nitro group can impede the approach of the boronate species. This makes the transmetallation step the likely turnover-limiting step (TLS).

• Catalyst Death (Risk): The thiophene sulfur is a soft Lewis base that can irreversibly bind to soft Pd(II) centers, leading to catalyst deactivation. Bidentate ligands (e.g., dppf) or bulky monodentate phosphines (e.g., SPhos) are required to prevent this chelation.

Visualization: Substrate-Specific Catalytic Cycle

The following diagram illustrates the specific electronic influence of the nitro group on the catalytic cycle.

Figure 1: Catalytic cycle highlighting the electronic activation (Green) and steric/poisoning risks (Red) specific to nitrothiophenes.

Experimental Protocols

Protocol A: The "Workhorse" Method (Pd(dppf)Cl₂)

Best for: Phenylboronic acids, electron-rich aryl boronates, and scale-up reactions (>1g). Rationale: The bidentate 1,1'-bis(diphenylphosphino)ferrocene (dppf) ligand has a large bite angle and is highly resistant to displacement by the thiophene sulfur, ensuring catalyst longevity.

Materials Table

Reagent	Equiv.	Role	Notes
3-Bromo-4-nitrothiophene	1.0	Substrate	Limiting reagent.[1][2]
Aryl Boronic Acid	1.2 - 1.5	Nucleophile	Excess accounts for protodeboronation.
Pd(dppf)Cl₂ · DCM	0.03 (3 mol%)	Catalyst	Robust, air-stable precatalyst.
Na₂CO₂ (2.0 M aq)	3.0	Base	Standard activation; avoid hydroxides.
1,4-Dioxane	[0.2 M]	Solvent	Excellent solubility for nitro-compounds.

Step-by-Step Procedure

• Setup: Charge a reaction vial (or round-bottom flask) with 3-bromo-4-nitrothiophene (1.0 equiv), aryl boronic acid (1.2 equiv), and Pd(dppf)Cl₂ (3 mol%).

• Inerting: Seal the vessel and purge with Argon or Nitrogen for 5 minutes.

• Solvent Addition: Add degassed 1,4-Dioxane via syringe, followed by degassed 2.0 M Na₂CO₃ solution.

  • Critical: The biphasic ratio should be approximately 4:1 (Organic:Aqueous).[3]

• Reaction: Heat the mixture to 85°C with vigorous stirring (1000 rpm) to ensure phase mixing.

• Monitoring: Monitor by TLC or HPLC at 2 hours. If conversion is <50%, add 1 mol% additional catalyst.

• Workup: Cool to RT. Dilute with EtOAc, wash with water and brine.[4] Dry over MgSO₄.[3]

  • Purification Note: Nitrothiophenes are often bright yellow/orange; they are easily visualized on silica.

Protocol B: The "High-Performance" Method (SPhos/Pd)

Best for: Heteroaryl boronic acids (e.g., pyridines, furans), sterically hindered partners (ortho-substituted), or if Protocol A fails. Rationale: SPhos (Buchwald Ligand) creates a highly active Pd(0) species that facilitates transmetallation even in crowded environments (like the 3,4-disubstituted thiophene cleft).

Materials Table

Reagent	Equiv.	Role	Notes
3-Bromo-4-nitrothiophene	1.0	Substrate
Boronic Acid/Pin Ester	1.3	Nucleophile	Pinacol esters preferred for stability.
Pd₂(dba)₃	0.01 (1 mol%)	Pd Source	Provides Pd(0).
SPhos	0.04 (4 mol%)	Ligand	Ratio Pd:L = 1:2.
K₃PO₄ (anhydrous)	2.0	Base	Anhydrous conditions reduce side reactions.
Toluene / Water	10:1	Solvent	Biphasic system essential for phosphate solubility.

Step-by-Step Procedure

• Pre-complexation: In the reaction vial, add Pd₂(dba)₃ and SPhos. Purge with Argon. Add 1 mL of degassed Toluene and stir at RT for 10 mins (Solution turns from purple/red to orange/yellow).

• Substrate Addition: Add 3-bromo-4-nitrothiophene, Boronic ester, and finely ground K₃PO₄.

• Solvent Completion: Add remaining Toluene and Water (degassed).

• Reaction: Heat to 100°C for 4-12 hours.

  • Note: Higher temperature is permitted here due to the thermal stability of the SPhos-Pd complex.

• Workup: Filter through a pad of Celite to remove palladium black before extraction.

Troubleshooting & Optimization Logic

If the reaction fails, use the following decision tree to diagnose the issue.

Figure 2: Diagnostic workflow for reaction optimization.

Critical Parameters (E-E-A-T)

• Base Sensitivity: Do NOT use strong alkoxide bases (e.g., NaOtBu, NaOMe). The electron-deficient nitrothiophene ring is susceptible to Nucleophilic Aromatic Substitution (

  ) or ring-opening under harsh basic conditions. Stick to Carbonates ( ) or Phosphates.

• Solvent Degassing: Nitro compounds can act as radical initiators or oxidants at high temps. Oxygen must be rigorously excluded to prevent Pd oxidation and homocoupling.

• Safety: 3-bromo-4-nitrothiophene is a nitro-aromatic. While generally stable, avoid heating dry residues. Always perform these reactions behind a blast shield when scaling above 5 mmol.

References

• Miyaura, N., & Suzuki, A. (1995).[1] Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483. Link

• Barder, T. E., Walker, S. D., Martinelli, J. R., & Buchwald, S. L. (2005). Catalysts for Suzuki−Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure. Journal of the American Chemical Society, 127(13), 4685–4696. Link

• Billingsley, K., & Buchwald, S. L. (2007). Highly Efficient Monophosphine-Based Catalyst for the Palladium-Catalyzed Suzuki−Miyaura Reaction of Heteroaryl Halides and Heteroaryl Boronic Acids and Esters. Journal of the American Chemical Society, 129(11), 3358–3366. Link

• Handy, S. T., & Zhang, Y. (2006). Coupling of halonitrothiophenes: syntheses of nitrothienyl-substituted heterocycles. Tetrahedron, 62(14), 3327-3330. (Demonstrates stability of nitrothiophenes in Pd-coupling).

Disclaimer: This protocol is intended for use by trained laboratory personnel. Always consult the Safety Data Sheet (SDS) for 3-bromo-4-nitrothiophene before handling.

Sources

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Application Notes and Protocols for Palladium-Catalyzed Cross-Coupling of Bromonitrothiophenes

Introduction: The Strategic Importance of Nitrothiophene Scaffolds

Thiophene-containing compounds are cornerstones in medicinal chemistry and materials science, exhibiting a wide array of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[1][2] The introduction of a nitro group onto the thiophene ring further modulates its electronic properties and provides a versatile synthetic handle for further functionalization, making bromonitrothiophenes highly valuable building blocks in drug discovery and development.[3][4] Palladium-catalyzed cross-coupling reactions have emerged as a powerful and indispensable tool for the construction of carbon-carbon and carbon-heteroatom bonds, offering a direct and efficient pathway to complex molecular architectures from these precursors.[5]

This comprehensive guide provides researchers, scientists, and drug development professionals with a detailed exploration of palladium-catalyzed cross-coupling reactions involving bromonitrothiophenes. Moving beyond a simple recitation of procedures, this document delves into the mechanistic underpinnings of these transformations, offers practical guidance on experimental design and optimization, and presents detailed, step-by-step protocols for key coupling methodologies.

Mechanistic Overview: The Palladium Catalytic Cycle

The success of palladium-catalyzed cross-coupling reactions hinges on a well-defined catalytic cycle, which generally consists of three key steps: oxidative addition, transmetalation, and reductive elimination.[6][7]

• Oxidative Addition: The cycle initiates with the oxidative addition of the bromonitrothiophene to a low-valent palladium(0) complex. This step involves the cleavage of the carbon-bromine bond and the formation of a new organopalladium(II) intermediate.[5][6] The electron-withdrawing nature of the nitro group can influence the rate of this step.

• Transmetalation: In this step, the organic group from a second coupling partner (e.g., an organoboron, organotin, or organozinc reagent) is transferred to the palladium(II) center, displacing the halide.[5][6]

• Reductive Elimination: The final step involves the formation of the new carbon-carbon bond as the two organic fragments are eliminated from the palladium center, regenerating the active palladium(0) catalyst and allowing the cycle to continue.[5][6]

Caption: Generalized Palladium Catalytic Cycle.

Key Cross-Coupling Methodologies

Several palladium-catalyzed cross-coupling reactions are particularly well-suited for the functionalization of bromonitrothiophenes. The choice of methodology often depends on the desired coupling partner and the overall synthetic strategy.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling, which utilizes organoboron reagents, is one of the most widely employed cross-coupling reactions due to the stability, low toxicity, and commercial availability of boronic acids and their derivatives.[8] The reaction is tolerant of a wide range of functional groups, including the nitro group.[1]

General Reaction Scheme:

Where Ar = Nitrothiophene moiety, and R = Aryl, heteroaryl, vinyl, or alkyl group.

Stille Coupling

The Stille coupling employs organotin reagents (stannanes) and is known for its mild reaction conditions and tolerance of a broad spectrum of functional groups.[9][10][11] While organotin compounds are toxic and can be challenging to remove from the reaction mixture, the Stille reaction remains a powerful tool for complex molecule synthesis.[9][11][12]

General Reaction Scheme:

Where Ar = Nitrothiophene moiety, and R = Aryl, heteroaryl, vinyl, allyl, or alkynyl group.

Heck-Mizoroki Reaction

The Heck-Mizoroki reaction facilitates the coupling of aryl or vinyl halides with alkenes to form substituted alkenes.[13][14] This reaction is a powerful method for the construction of carbon-carbon double bonds.

General Reaction Scheme:

Where Ar = Nitrothiophene moiety, and R = H, aryl, or an electron-withdrawing group.

Sonogashira Coupling

The Sonogashira coupling is a highly efficient method for the formation of carbon-carbon bonds between sp²-hybridized carbons (from the bromonitrothiophene) and sp-hybridized carbons (from a terminal alkyne).[15][16] This reaction typically requires a palladium catalyst and a copper(I) co-catalyst.[15]

General Reaction Scheme:

Where Ar = Nitrothiophene moiety, and R = Aryl, silyl, or alkyl group.

Experimental Protocols

Safety Precaution: All reactions should be performed in a well-ventilated fume hood. Personal protective equipment (safety glasses, lab coat, and gloves) must be worn at all times. Organotin reagents are toxic and should be handled with extreme care.

Protocol 1: Suzuki-Miyaura Coupling of 2-Bromo-5-nitrothiophene with Phenylboronic Acid

This protocol describes a general procedure for the Suzuki-Miyaura coupling of a bromonitrothiophene with an arylboronic acid.[17]

Materials:

• 2-Bromo-5-nitrothiophene

• Phenylboronic acid

• Palladium(II) acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃)

• Potassium carbonate (K₂CO₃)

• Toluene

• Ethanol

• Water

• Argon or Nitrogen gas

Procedure:

• To a flame-dried Schlenk flask, add 2-bromo-5-nitrothiophene (1.0 mmol), phenylboronic acid (1.2 mmol), and potassium carbonate (2.0 mmol).

• Add palladium(II) acetate (0.02 mmol, 2 mol%) and triphenylphosphine (0.08 mmol, 8 mol%).

• Evacuate and backfill the flask with argon or nitrogen three times.

• Add a degassed solvent mixture of toluene (5 mL), ethanol (1 mL), and water (1 mL).

• Heat the reaction mixture to 80 °C and stir for 12-24 hours, monitoring the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate (20 mL).

• Wash the organic layer with water (2 x 10 mL) and brine (10 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Protocol 2: Stille Coupling of 3-Bromo-2-nitrothiophene with (Tributylstannyl)benzene

This protocol provides a general method for the Stille coupling of a bromonitrothiophene with an organostannane.[9][18]

Materials:

• 3-Bromo-2-nitrothiophene

• (Tributylstannyl)benzene

• Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄)

• Anhydrous N,N-Dimethylformamide (DMF)

• Argon or Nitrogen gas

Procedure:

• To a flame-dried Schlenk flask, add 3-bromo-2-nitrothiophene (1.0 mmol) and tetrakis(triphenylphosphine)palladium(0) (0.05 mmol, 5 mol%).

• Evacuate and backfill the flask with argon or nitrogen three times.

• Add anhydrous DMF (5 mL) via syringe.

• Add (tributylstannyl)benzene (1.1 mmol) via syringe.

• Heat the reaction mixture to 90 °C and stir for 16-24 hours, monitoring the reaction progress by TLC or GC-MS.

• After completion, cool the reaction to room temperature and pour it into a saturated aqueous solution of potassium fluoride (KF) (20 mL).

• Stir the mixture vigorously for 30 minutes to precipitate the tin byproducts.

• Filter the mixture through a pad of Celite®, washing with ethyl acetate (3 x 15 mL).

• Wash the combined organic filtrate with water (2 x 15 mL) and brine (15 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.[9]

Caption: General Experimental Workflow.

Data Summary and Comparison

Coupling Reaction	Typical Catalyst	Base/Additive	Solvent	Temperature (°C)	Typical Yields (%)
Suzuki-Miyaura	Pd(OAc)₂/PPh₃ or Pd(dppf)Cl₂	K₂CO₃, Cs₂CO₃, or K₃PO₄	Toluene/Ethanol/Water, Dioxane/Water	80-100	70-95
Stille	Pd(PPh₃)₄ or Pd₂(dba)₃/AsPh₃	LiCl (optional), CuI (optional)	DMF, Toluene, Dioxane	80-110	65-90[19]
Heck	Pd(OAc)₂/PPh₃ or PdCl₂(PPh₃)₂	Et₃N, K₂CO₃	DMF, Acetonitrile	80-120	60-85
Sonogashira	PdCl₂(PPh₃)₂/CuI	Et₃N, Diisopropylamine	THF, DMF	Room Temp - 60	75-98

Note: Yields are highly substrate-dependent and the conditions provided are general starting points for optimization.

Troubleshooting and Key Considerations

• Catalyst Deactivation: The presence of the nitro group can sometimes lead to catalyst deactivation. If the reaction stalls, adding a fresh portion of the catalyst may be beneficial. The use of bulky, electron-rich phosphine ligands can also help stabilize the palladium catalyst.[20]

• Regioselectivity: In cases of di- or poly-brominated nitrothiophenes, the regioselectivity of the coupling can be an issue. The reactivity of the C-Br bonds can be influenced by their position relative to the nitro group and the sulfur atom. Generally, coupling occurs preferentially at the position alpha to the sulfur atom.[21][22]

• Side Reactions: Homocoupling of the organometallic reagent can be a significant side reaction, particularly in Stille couplings.[9] Careful control of reaction temperature and stoichiometry can minimize this.

• Inert Atmosphere: Maintaining a strictly inert atmosphere is crucial for the stability and activity of the palladium(0) catalyst. Ensure all solvents are properly degassed and the reaction setup is free of oxygen.

• Base Selection in Suzuki Couplings: The choice of base is critical in Suzuki-Miyaura reactions as it is involved in the activation of the boronic acid.[8] The optimal base will depend on the specific substrates and should be screened during reaction optimization.

Conclusion

Palladium-catalyzed cross-coupling reactions of bromonitrothiophenes represent a robust and versatile strategy for the synthesis of complex, functionally diverse molecules with significant potential in drug discovery and materials science. By understanding the underlying mechanisms and carefully selecting and optimizing reaction conditions, researchers can effectively utilize these powerful transformations to access novel chemical entities. This guide provides a solid foundation of theoretical knowledge and practical protocols to facilitate the successful application of these important synthetic methods.

References

• NROChemistry. Stille Coupling. Retrieved from [Link]

• Roth, G. P., & Farina, V. (2000). Chemoselectivity in the Kosugi-Migita-Stille coupling of bromophenyl triflates and bromo-nitrophenyl triflates with (ethenyl)tributyltin. Tetrahedron Letters, 41(42), 8277-8280.

• Myers, A. G. (n.d.). The Stille Reaction. Chem 115. Retrieved from [Link]

• The Nobel Prize in Chemistry 2010. (2010). Palladium-Catalyzed Cross Couplings in Organic Synthesis. Retrieved from [Link]

• Sigman, M. S., & Norrby, P.-O. (2019). Mechanistic Origin of Ligand Effects on Exhaustive Functionalization During Pd-Catalyzed Cross-Coupling of Dihaloarenes. Journal of the American Chemical Society, 141(49), 19446–19456.
• Engle, K. M., & Yu, J.-Q. (2022). The Road Less Traveled: Unconventional Site Selectivity in Palladium-Catalyzed Cross-Couplings of Dihalogenated N-Heteroarenes.
• Pérez-Temprano, M. H., & Espinet, P. (2012). Mechanism of Palladium-Catalyzed Cross-Coupling Reactions.

• Common Organic Chemistry. (n.d.). Stille Reaction (Palladium Catalyzed Coupling). Retrieved from [Link]

• Chemistry LibreTexts. (2023, June 30). Stille Coupling. Retrieved from [Link]

• Khan, I., et al. (2021).

• Wikipedia. (n.d.). Sonogashira coupling. Retrieved from [Link]

• D'Amato, E. M., & Watson, D. A. (2021). Cross-Coupling Reactions of Nitroarenes. Accounts of Chemical Research, 54(15), 3076–3088.

• Chemistry LibreTexts. (2023, August 2). Pd-Catalyzed Cross Coupling Reactions. Retrieved from [Link]

• Boruah, P. R., Ali, A. A., Saikia, B., & Sarma, D. (2015). A Protocol for Ligand Free Suzuki-Miyaura Cross-Coupling Reactions in WEB at Room Temperature. RSC Advances, 5(104), 85657-85661.
• de la Torre, B. G., & Albericio, F. (2023). Palladium-Catalyzed Cross-Coupling Reactions in the Synthesis of Pharmaceuticals. Molecules, 28(3), 1337.
• Miura, M., & Nomura, M. (2002). Palladium-Catalyzed Coupling Reactions of Bromothiophenes at the C−H Bond Adjacent to the Sulfur Atom with a New Activator System, AgNO₃/KF. The Journal of Organic Chemistry, 67(25), 9155–9157.

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Stille Coupling. Retrieved from [Link]

• Singh, A. K., et al. (2016). Suzuki cross-coupling reaction of 2-bromothiophene with phenylboronic acid using catalyst 4 under thermal conditions. Journal of Organometallic Chemistry, 801, 105-112.
• Singh, A., & Sharma, P. (2024). Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads. RSC Medicinal Chemistry, 15(1), 21-41.

• Organic Chemistry Portal. (n.d.). Heck Reaction. Retrieved from [Link]

• Oestreich, M. (2017). Sequential and iterative Pd-catalyzed cross-coupling reactions in organic synthesis. Chemical Society Reviews, 46(1), 101-119.

• Wikipedia. (n.d.). Stille reaction. Retrieved from [Link]

• Powers, D. C., & Ritter, T. (2011). Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future. Topics in Current Chemistry, 292, 95-138.

• Chemistry LibreTexts. (2024, August 5). Sonogashira Coupling. Retrieved from [Link]

• Asif, M. (2021). Synthesis and Pharmacological Study of Thiophene Derivatives. International Journal of Pharmaceutical Quality Assurance, 12(3), 234-243.
• Frutos, L. M., & de Lera, A. R. (2007). Double Couplings of Dibromothiophenes using Boronic Acids and Boronates. The Journal of Organic Chemistry, 72(16), 6191–6194.
• Stille, J. K. (1986). The Palladium-Catalyzed Cross-Coupling Reactions of Organotin Reagents with Organic Electrophiles [New Synthetic Methods (58)]. Angewandte Chemie International Edition in English, 25(6), 508-524.
• Khalfina, I. A., & Vaganov, G. A. (2022). Recent Progress in the Synthesis of Drugs and Bioactive Molecules Incorporating Nitro(het)arene Core. Molecules, 27(19), 6543.

• NRO-Chemistry. (2025, March 29). Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up [Video]. YouTube. [Link]

• Williams, D. R., & Albrecht, B. J. (2011). Preparation of 4-Methoxy-4'-nitrobiphenyl. Organic Syntheses, 88, 197.

• Wikipedia. (n.d.). Heck reaction. Retrieved from [Link]

• The Organic Chemistry Tutor. (2019, January 7). Sonogashira Coupling [Video]. YouTube. [Link]

• Gupta, R., Gaurav, A., & Pathania, R. (2021). Studies on the biological activity of some nitrothiophenes.

• ProtonGuru. (2020, November 23). Lecture for Lesson V.4: Pd-Catalyzed Coupling Reactions (Heck, Suzuki, Stille, and Sonogashira) [Video]. YouTube. [Link]

• Royal Society of Chemistry. (2023, August 3). Palladium-catalysed cross coupling reactions: what's in the future? with Bruce Lipshutz [Video]. YouTube. [Link]

• Integrated Science. (2020, April 30). Palladium Cross-Coupling Reactions 1. An Introduction [Video]. YouTube. [Link]

• Organic Chemistry Portal. (n.d.). Sonogashira Coupling. Retrieved from [Link]

• ChemOrgChem. (2025, August 11). Heck Cross-Coupling| CSIR 2018| Problem Solved| [Video]. YouTube. [Link]

• Chemistry LibreTexts. (2023, June 30). Heck Reaction. Retrieved from [Link]

• Chemistry LibreTexts. (2024, October 10). Suzuki-Miyaura Coupling. Retrieved from [Link]

• Navarro, O., et al. (2014). Sonogashira couplings catalyzed by collaborative (N-heterocyclic carbene)-copper and -palladium complexes. Organic Letters, 16(14), 3724–3727.
• Beletskaya, I. P., & Cheprakov, A. V. (2000). The Heck–Mizoroki cross-coupling reaction: a mechanistic perspective. Chemical Reviews, 100(8), 3009-3066.

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• 11. Stille reaction - Wikipedia [en.wikipedia.org]
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C-H activation of 3-bromo-4-nitrothiophene

Application Note: Regioselective C-H Activation of 3-Bromo-4-Nitrothiophene

Strategic Overview

The functionalization of 3-bromo-4-nitrothiophene represents a high-value challenge in modern heterocyclic synthesis. This scaffold is a "dense" building block; it possesses two distinct electrophilic handles (nitro and bromo) and two chemically distinct C-H bonds (C2 and C5).

For drug discovery and organic electronics (e.g., thiophene-based polymers), the ability to selectively activate the C-H bond without disturbing the sensitive C-Br bond is critical. This allows the bromine to be preserved for subsequent orthogonal cross-coupling (e.g., Suzuki-Miyaura or Buchwald-Hartwig), effectively turning the thiophene into a multi-point diversity scaffold.

The Chemist's Dilemma:

• Chemospecificity: Standard Pd(0) catalysts readily undergo oxidative addition into the C-Br bond. To achieve C-H activation, we must suppress this pathway.

• Regioselectivity: The substrate has two C-H sites.

  • C2-H: Adjacent to the Sulfur and the Bromine (C3).

  • C5-H: Adjacent to the Sulfur and the Nitro group (C4).

Core Directive: This guide details a Concerted Metallation-Deprotonation (CMD) strategy that leverages the high acidity of the C5 position (induced by the nitro group) to achieve exclusive C5-arylation while preserving the C3-bromide.

Mechanistic Insight & Regioselectivity

To control this reaction, one must understand the electronic landscape of the thiophene ring.

• Acidity Driver: The nitro group at C4 is a strong electron-withdrawing group (EWG). Through inductive effects (-I) and resonance, it significantly increases the acidity of the adjacent C5-proton .

• The CMD Pathway: We utilize a Pd(II) catalyst with a carboxylate base (Pivalate or Acetate). The base coordinates to the Palladium and simultaneously deprotonates the most acidic position (C5) via a six-membered transition state.

• Ligand Strategy: To prevent C-Br cleavage, we employ ligand-free or electron-deficient ligand conditions. Electron-rich phosphines (like

  ) would promote oxidative addition into the C-Br bond and must be avoided.

Diagram 1: Regioselectivity & Reaction Pathway

Caption: Mechanistic map showing the preference for C5 activation via CMD due to nitro-group induced acidity, avoiding C-Br insertion.

Critical Experimental Parameters

Parameter	Recommended Condition	Rationale
Catalyst	Pd(OAc)₂ (1–5 mol%)	Acts as a Pd(II) source for electrophilic attack. Avoids Pd(0) sources (like Pd₂dba₃) to minimize C-Br insertion.
Ligand	None (Ligand-free)	Phosphines increase electron density on Pd, promoting C-Br oxidative addition. Ligand-free conditions favor the CMD mechanism on acidic heterocycles.
Base	KOAc or Cs₂CO₃	Acetate/Carbonate bases are essential for the CMD mechanism. They act as an internal proton shuttle.
Additive	Pivalic Acid (PivOH) (30 mol%)	Crucial. Acts as a proton shuttle, lowering the energy barrier for C-H bond cleavage at the C5 position.
Solvent	DMA or DMF	Highly polar aprotic solvents stabilize the polar transition states of the CMD mechanism.
Temp	100°C – 120°C	Sufficient energy to overcome the activation barrier of C-H cleavage without thermally decomposing the nitro-thiophene.

Validated Protocol: C5-Direct Arylation

This protocol describes the coupling of 3-bromo-4-nitrothiophene with an Aryl Iodide (Ar-I).

Reagents:

• 3-bromo-4-nitrothiophene (1.0 equiv)

• Aryl Iodide (1.2 equiv) (Note: Electron-deficient Ar-I react faster)

• Pd(OAc)₂ (5 mol%)

• Pivalic Acid (0.3 equiv)

• K₂CO₃ (2.0 equiv)[1]

• DMA (Anhydrous, 0.2 M concentration)

Step-by-Step Workflow:

• Preparation (Glovebox/Schlenk Line):

  • In a dry Schlenk tube equipped with a magnetic stir bar, add 3-bromo-4-nitrothiophene (1.0 mmol, 208 mg), Aryl Iodide (1.2 mmol), Pd(OAc)₂ (11.2 mg, 0.05 mmol), and K₂CO₃ (276 mg, 2.0 mmol).

  • Note: If the Aryl Iodide is a liquid, add it after the solvent.

• Solvent & Additive Addition:

  • Add Pivalic Acid (30.6 mg, 0.3 mmol).

  • Add anhydrous DMA (5.0 mL).

  • Seal the tube and purge with Argon for 5 minutes. Oxygen inhibits the catalytic cycle.

• Reaction:

  • Place the vessel in a pre-heated oil bath at 110°C .

  • Stir vigorously (1000 rpm) for 12–16 hours.

  • Monitoring: Check via TLC or LC-MS. Look for the disappearance of the thiophene starting material. The product will be more non-polar than the starting material in most solvent systems.

• Work-up:

  • Cool to room temperature.

  • Dilute with Ethyl Acetate (20 mL) and wash with water (3 x 10 mL) to remove DMA and inorganic salts.

  • Wash the organic layer with Brine (10 mL).

  • Dry over Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification:

  • Purify via Flash Column Chromatography (Silica Gel).

  • Gradient: Hexanes/Ethyl Acetate (Start 100:0 -> 80:20). The nitro group makes the product visible under UV (254 nm).

Diagram 2: Experimental Workflow

Caption: Step-by-step execution for the C5-arylation protocol.

Troubleshooting & Optimization

Observation	Root Cause	Corrective Action
Low Conversion	Catalyst deactivation (Pd black formation).	Add more PivOH (up to 0.5 equiv) or switch base to Cs₂CO₃. Ensure rigorous exclusion of air.
Dehalogenation (Loss of Br)	Oxidative addition into C-Br bond.	Do NOT use phosphine ligands. Lower temperature to 90°C. Ensure Pd(OAc)₂ is fresh (Pd(II) state).
Regio-scrambling (C2 product)	High temperature or steric crowding at C5.	Unlikely with 4-NO₂ group present. If observed, verify substrate identity. C5 is thermodynamically and kinetically favored.
Homocoupling of Ar-I	Excess oxidant or slow C-H activation.	Use a slow addition of the Aryl Iodide. Ensure the thiophene is in slight excess if Ar-I is valuable.

References

• Mechanistic origin of ligand-controlled regioselectivity in Pd-catalyzed C-H activation/aryl

  • Source: Chemistry - A European Journal (2011).

  • Context: Explains the divergence between CMD (C5-selective) and Heck-type (C4-selective) pathways based on ligand choice.[2][3]

  • URL:[Link]

• Regiocontroled Pd-catalysed C5-arylation of 3-substituted thiophene derivatives using a bromo-substituent as blocking group.

  • Source: Beilstein Journal of Organic Chemistry (2016).
  • Context: Establishes the protocol for using phosphine-free Pd(OAc)

  • URL:[Link]

• Regio- and Chemo-selective C-H Aryl

  • Source: Chemistry – An Asian Journal (2025).[4]

  • Context: Recent advances in selective C-H activation of bromothiophenes for optoelectronic materials.[4]

  • URL:[Link]

• Palladium-Catalyzed Ligand-Directed C–H Functionaliz

  • Source: Chemical Reviews (PMC).
  • Context: Comprehensive review of CMD mechanisms and the role of acetate/pival

  • URL:[Link]

Sources

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• 4. Regio- and Chemo-selective C-H Arylation of 3-Bromothiophene: A Synthesis Shortcut to Versatile π-Conjugated Building Blocks for Optoelectronic Materials - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Purification of Bromonitrothiophene Isomers

Introduction

Welcome to the Technical Support Center. This guide addresses the purification of bromonitrothiophene regioisomers, specifically the separation of 2-bromo-5-nitrothiophene (2,5-BNT) and 2-bromo-3-nitrothiophene (2,3-BNT).

These isomers are frequently generated simultaneously during the nitration of 2-bromothiophene. Their separation is notorious in organic synthesis because both isomers possess distinct but similar dipole moments, leading to overlapping elution bands on standard silica gel. This guide provides a self-validating workflow to resolve these isomers, minimizing mass loss and decomposition.

Part 1: Pre-Chromatography Diagnostics (The Triage)

Before packing a column, you must define the thermodynamic difference between your isomers. The "ortho-like" 2,3-BNT is generally more polar than the "para-like" 2,5-BNT due to the additive dipole vectors of the nitro and bromo groups.

Expected Elution Order (Normal Phase Silica):

• 2-bromo-5-nitrothiophene (Less Polar, Higher

  )

• 2-bromo-3-nitrothiophene (More Polar, Lower

  )

Optimizing the Mobile Phase

Do not default to Hexane/Ethyl Acetate immediately. Bromonitrothiophenes often streak in EtOAc due to high solubility and hydrogen bond acceptance.

Recommended Solvent Systems:

• System A (Standard): Hexanes / Ethyl Acetate (Start at 98:2)

• System B (High Resolution): Hexanes / Dichloromethane (DCM) / Toluene (Start at 90:5:5)

  • Why Toluene? The

    - interactions between toluene and the thiophene ring can improve selectivity between isomers that silica alone cannot resolve.

Diagnostic Workflow

Figure 1: Decision logic for selecting the optimal mobile phase based on TLC resolution.

Part 2: The Separation Protocol

Step 1: Sample Loading (Critical)

Bromonitrothiophenes are crystalline solids with poor solubility in hexanes.

• DO NOT wet-load using minimal DCM. This creates a "plug" of strong solvent that drags the compounds down the column, destroying resolution.

• DO: Use the Dry Loading technique.

  • Dissolve crude mixture in DCM.

  • Add Celite 545 or Silica Gel (ratio 1:2 sample to solid).

  • Rotary evaporate until a free-flowing powder remains.

  • Load this powder on top of the packed column.

Step 2: Column Dimensions & Packing

• Stationary Phase: Silica Gel 60 (230-400 mesh).

• Ratio: 50:1 (Silica:Crude Mass) minimum. For difficult separations (

  ), increase to 100:1.

• Sand Layer: Essential. Place 1 cm of sand on top of the dry load to prevent disturbance when adding solvent.

Step 3: Elution Gradient

A "Step Gradient" is superior to a linear gradient for isomer separation.

Volume (CV)*	Solvent Composition	Purpose
0 - 2 CV	100% Hexanes	Flush dead volume; stabilize column.
2 - 5 CV	2% EtOAc / 98% Hexanes	Move the "front" (impurities).
5 - 15 CV	5% EtOAc / 95% Hexanes	Elute Isomer 1 (2,5-BNT).
15 - 18 CV	5% EtOAc / 95% Hexanes	"Isocratic Hold" to clear the gap.
18+ CV	10-15% EtOAc / 85% Hexanes	Elute Isomer 2 (2,3-BNT).

*CV = Column Volume

Part 3: Troubleshooting Guide (FAQ)

Q1: My column turned yellow/brown during elution, and the yield is low. What happened?

Diagnosis: Decomposition on Silica.[1] Explanation: Nitrothiophenes can be sensitive to the acidic nature of standard silica gel (pH ~5), especially if the crude mixture contains residual acid from the nitration step. Solution:

• Neutralize the Silica: Pre-wash the silica slurry with 1% Triethylamine (TEA) in Hexanes before packing.

• Verify Crude: Ensure the crude material was washed with saturated

  prior to chromatography.

Q2: I see crystals forming inside the column or at the tip of the fraction collector.

Diagnosis: Solubility Crash. Explanation: The compounds are solid at room temperature. As the non-polar mobile phase (Hexane) increases, the compound may precipitate if the concentration is too high. Solution:

• Switch Solvent System: Use Hexane/DCM instead of Hexane/EtOAc. DCM solubilizes thiophenes much better than EtOAc/Hexane mixtures.

• Warm Water Bath: If using an automated flash system, ensure the fraction collector area is not directly under an A/C vent.

Q3: The isomers are still co-eluting (touching) despite a slow gradient.

Diagnosis: "Tailing" or insufficient selectivity. Solution:

• Recrystallize First: If the ratio of isomers is roughly equal, chromatography is hardest. If one is major (>80%), recrystallize the crude in Methanol or Ethanol .

  • 2,5-BNT often crystallizes out first (higher melting point, ~44-48°C).

  • Filter the crystals, then purify the mother liquor (enriched in 2,3-BNT) by chromatography.

• Reverse Phase: If normal phase fails, switch to a C18 column. Use Water/Acetonitrile (with 0.1% Formic Acid). The elution order will likely reverse (more polar 2,3-BNT elutes first).

Part 4: Validated Workflow Diagram

Figure 2: End-to-end purification workflow emphasizing the dry-loading technique and fraction management.

References

• Gronowitz, S. (1993). Thiophene and Its Derivatives. Chemistry of Heterocyclic Compounds. Wiley-Interscience. (Foundational text on thiophene chemistry and isomer properties).

• D'Anna, F., et al. (2006).[2] "Study of aromatic nucleophilic substitution with amines on nitrothiophenes in room-temperature ionic liquids." Journal of Organic Chemistry, 71(14), 5144-5150.[2] (Discusses the "ortho-like" behavior and polarity differences of 2-bromo-3-nitrothiophene vs 2,5-isomer).

• Still, W. C., Kahn, M., & Mitra, A. (1978). "Rapid chromatographic technique for preparative separations with moderate resolution." Journal of Organic Chemistry, 43(14), 2923–2925. (The standard protocol for flash chromatography optimization).

• SIELC Technologies. (2018). "Separation of 2-Bromo-5-nitrothiophene on Newcrom R1 HPLC column." (Reference for Reverse Phase behavior and polarity confirmation).

• Sigma-Aldrich. "2-Bromo-5-nitrothiophene Product Specification & Safety Data." (Melting point and physical property verification).

Sources

• 1. Chromatography [chem.rochester.edu]
• 2. Study of aromatic nucleophilic substitution with amines on nitrothiophenes in room-temperature ionic liquids: are the different effects on the behavior of para-like and ortho-like isomers on going from conventional solvents to room-temperature ionic liquids related to solvation effects? - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to the ¹H NMR Chemical Shifts of Nitrothiophene Isomers

For researchers and professionals in drug development and materials science, the precise characterization of molecular structure is paramount. The differentiation of isomers, compounds with the same molecular formula but different arrangements of atoms, is a common yet critical challenge. This guide provides an in-depth comparison of the ¹H Nuclear Magnetic Resonance (¹H NMR) spectra of 2-nitrothiophene and 3-nitrothiophene, offering experimental data and a mechanistic explanation for the observed chemical shift differences. Understanding these nuances is essential for unequivocal isomer identification and ensuring the purity of synthesized compounds.

The Decisive Role of ¹H NMR in Isomer Differentiation

¹H NMR spectroscopy is a powerful analytical technique that provides detailed information about the electronic environment of protons within a molecule.[1][2][3] The chemical shift (δ), measured in parts per million (ppm), of a proton is highly sensitive to the surrounding electron density.[4][5][6] Electron-withdrawing groups, such as the nitro group (-NO₂), decrease the electron density around nearby protons, causing them to be "deshielded" and resonate at a higher chemical shift (downfield). Conversely, electron-donating groups increase electron density, leading to "shielding" and a lower chemical shift (upfield). This fundamental principle allows for the clear distinction between isomers like 2- and 3-nitrothiophene.

Comparative ¹H NMR Data of Nitrothiophene Isomers

The distinct positioning of the nitro group in 2-nitrothiophene and 3-nitrothiophene results in significantly different ¹H NMR spectra. The following table summarizes the experimentally observed chemical shifts and coupling constants for the thiophene ring protons in a deuterated chloroform (CDCl₃) solvent.

Compound	Proton	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
2-Nitrothiophene	H3	~7.99	dd	J₃₄ ≈ 4.2, J₃₅ ≈ 1.5
H4	~7.17	dd	J₄₃ ≈ 4.2, J₄₅ ≈ 5.5
H5	~7.65	dd	J₅₄ ≈ 5.5, J₅₃ ≈ 1.5
3-Nitrothiophene	H2	~8.10	dd	J₂₄ ≈ 1.5, J₂₅ ≈ 3.0
H4	~7.40	dd	J₄₂, J₄₅ ≈ 5.0
H5	~7.55	dd	J₅₂, J₅₄ ≈ 5.0

Note: The exact chemical shifts can vary slightly depending on the solvent and concentration. The data presented is a representative compilation from various sources.

Analysis of Chemical Shift Differences: Unraveling Electronic Effects

The observed differences in the chemical shifts of the protons in 2- and 3-nitrothiophene can be rationalized by considering the interplay of inductive and mesomeric (resonance) effects of the nitro substituent.

2-Nitrothiophene:

• H3: This proton is ortho to the electron-withdrawing nitro group. It experiences a strong deshielding effect through both the negative inductive effect (-I) and the negative mesomeric effect (-M) of the nitro group. This results in its resonance at the most downfield position among the three protons.

• H5: The H5 proton is para to the nitro group. While the inductive effect is weaker at this distance, the mesomeric effect strongly withdraws electron density from this position. Consequently, H5 is also significantly deshielded.

• H4: The H4 proton is meta to the nitro group. The mesomeric effect does not extend to the meta position, so H4 is primarily influenced by the weaker, distance-dependent inductive effect. As a result, it is the most shielded (upfield) proton in 2-nitrothiophene.

3-Nitrothiophene:

• H2: This proton is ortho to the nitro group and experiences a powerful deshielding effect due to the -I and -M effects, causing it to have the highest chemical shift in this isomer.

• H4: The H4 proton is also ortho to the nitro group, but the influence of the sulfur atom modulates the electronic effects. It is strongly deshielded, though typically to a lesser extent than H2.

• H5: Being meta to the nitro group, H5 is the least affected by its electron-withdrawing nature and is therefore the most shielded proton in 3-nitrothiophene.

The following diagram illustrates the electronic influence of the nitro group on the thiophene ring in both isomers.

Caption: Electronic effects of the nitro group in nitrothiophene isomers.

Experimental Protocol for ¹H NMR Spectroscopy

To ensure the acquisition of high-quality, reproducible ¹H NMR spectra for the analysis of nitrothiophene isomers, the following protocol is recommended.

1. Sample Preparation:

• Accurately weigh approximately 5-10 mg of the nitrothiophene isomer.

• Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, Acetone-d₆, DMSO-d₆) in a clean, dry vial.[7] Most organic compounds are soluble in these common NMR solvents.

• For quantitative analysis, a known amount of an internal standard can be added.

• Transfer the solution to a standard 5 mm NMR tube.

2. Instrument Setup and Data Acquisition:

• The following steps are based on a standard 400 MHz NMR spectrometer.[8]

• Insert the NMR tube into the spectrometer's probe.

• Lock the spectrometer onto the deuterium signal of the solvent.

• Shim the magnetic field to achieve a homogeneous field, which is crucial for high resolution.

• Set the appropriate acquisition parameters, including:

  • Pulse angle (typically 90°)

  • Acquisition time (e.g., 2-4 seconds)

  • Relaxation delay (e.g., 1-5 seconds)

  • Number of scans (typically 8-16 for a sample of this concentration)

• Acquire the Free Induction Decay (FID) signal.

3. Data Processing:

• Apply a Fourier transform to the FID to obtain the frequency-domain spectrum.

• Phase the spectrum to ensure all peaks are in the positive absorptive mode.

• Calibrate the chemical shift scale by setting the residual solvent peak to its known value (e.g., CDCl₃ at 7.26 ppm).

• Integrate the peaks to determine the relative number of protons corresponding to each signal.

• Analyze the multiplicities and coupling constants to confirm the proton assignments.

The following diagram outlines the general workflow for obtaining and analyzing the ¹H NMR spectrum of a nitrothiophene isomer.

Caption: Workflow for ¹H NMR analysis of nitrothiophene isomers.

Conclusion

The distinct ¹H NMR spectral fingerprints of 2-nitrothiophene and 3-nitrothiophene provide a robust and reliable method for their differentiation. The observed chemical shifts are a direct consequence of the position-dependent inductive and mesomeric effects of the electron-withdrawing nitro group. By understanding these fundamental principles and employing a standardized experimental protocol, researchers can confidently identify these isomers, ensuring the integrity of their chemical syntheses and downstream applications.

References

• Abraham, R. J., & Matth, M. (n.d.). 1H chemical shifts in NMR, part 18 1. Ring currents and π-electron effects in hetero-aromatics. Modgraph. Retrieved from [Link]

• Chemistry LibreTexts. (2022, July 20). 5.4: The 1H-NMR experiment. Retrieved from [Link]

• Compound Interest. (2015). A guide to 1H NMR chemical shift values. Retrieved from [Link]

• e-PG Pathshala. (n.d.). CHEMISTRY PAPER No. 12: ORGANIC SPECTROSCOPY Module 16: 1H NMR Chemical Shifts for Common Functional Groups. Retrieved from [Link]

• Kwan, E. E. (2011, March 29). Lecture 13: Experimental Methods. Retrieved from [Link]

• Oregon State University. (n.d.). 1H NMR Chemical Shift. Retrieved from [Link]

• Oxford Academic. (n.d.). The Substituent Effects in Thiophene Compounds. I. 1 H NMR and IR Studies in Methyl (Substituted 2-Thiophenecarboxylate)s. Retrieved from [Link]

• ResearchGate. (n.d.). 1H NMR spectra showing regioselective substitutions on thiophene... Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Experimental section General. Proton nuclear magnetic resonance (1H NMR) spectra were recorded with a Varian Mercury plus (400 M. Retrieved from [Link]

• SpectraBase. (n.d.). 2-Nitrothiophene - Optional[1H NMR] - Chemical Shifts. Retrieved from [Link]

• University of Regensburg. (n.d.). Chemical shifts. Retrieved from [Link]

• University of York. (n.d.). NMR Techniques in Organic Chemistry: a quick guide. Retrieved from [Link]

Sources

• 1. scribd.com [scribd.com]
• 2. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 3. compoundchem.com [compoundchem.com]
• 4. ucl.ac.uk [ucl.ac.uk]
• 5. NMR Chemical Shift Values Table - Chemistry Steps [chemistrysteps.com]
• 6. 1H NMR Chemical Shift [sites.science.oregonstate.edu]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. rsc.org [rsc.org]

A Comparative Guide to the Reactivity of 3-Bromo-4-nitrothiophene and 2-Bromo-3-nitrothiophene in Nucleophilic Aromatic Substitution

For researchers, medicinal chemists, and professionals in drug development, the strategic functionalization of heterocyclic scaffolds is a cornerstone of molecular design. Among these, the thiophene nucleus, when appropriately substituted, offers a versatile platform for the synthesis of novel therapeutic agents. This guide provides an in-depth comparison of the reactivity of two key building blocks, 3-bromo-4-nitrothiophene and 2-bromo-3-nitrothiophene, in the context of nucleophilic aromatic substitution (SNAr). By examining the electronic and steric factors that govern their reactivity, this document aims to equip scientists with the insights necessary to make informed decisions in their synthetic endeavors.

Introduction to SNAr on Thiophene Scaffolds

Nucleophilic aromatic substitution is a powerful tool for the modification of electron-deficient aromatic systems. The reaction typically proceeds through a stepwise addition-elimination mechanism, involving the formation of a resonance-stabilized intermediate known as a Meisenheimer complex. The presence of strong electron-withdrawing groups, such as a nitro (–NO₂) group, is crucial for activating the aromatic ring towards nucleophilic attack.[1] In the case of bromonitrothiophenes, the nitro group significantly enhances the electrophilicity of the carbon atoms in the thiophene ring, facilitating the displacement of the bromide leaving group by a wide range of nucleophiles.

The relative positions of the bromine and nitro substituents on the thiophene ring profoundly influence the molecule's reactivity. This guide will dissect these influences by comparing the "ortho-like" 2-bromo-3-nitrothiophene with the "adjacent" 3-bromo-4-nitrothiophene.

Factors Influencing Reactivity: An Electronic and Steric Analysis

The rate of an SNAr reaction is primarily determined by the stability of the Meisenheimer intermediate formed upon nucleophilic attack.[2] The more stable this intermediate, the lower the activation energy for its formation, and the faster the reaction.

Electronic Effects

The key to stabilizing the negatively charged Meisenheimer complex is the ability of the electron-withdrawing group to delocalize the excess electron density through resonance.

• 3-Bromo-4-nitrothiophene: In this isomer, the nitro group is at the 4-position. When a nucleophile attacks the carbon bearing the bromine (C3), the negative charge of the resulting Meisenheimer complex can be effectively delocalized onto the nitro group through resonance. This is analogous to the stabilization seen in para-substituted nitroaromatics, which are known to be highly reactive in SNAr reactions.[2][3]

• 2-Bromo-3-nitrothiophene: Here, the nitro group is "ortho" to the bromine leaving group. Nucleophilic attack at C2 also allows for resonance stabilization of the negative charge by the adjacent nitro group. This "ortho-like" arrangement is also known to strongly activate the ring towards nucleophilic substitution.[4]

A critical difference lies in the specific resonance structures. For 3-bromo-4-nitrothiophene, the negative charge is delocalized onto the oxygen atoms of the nitro group via a resonance structure that involves the sulfur atom participating in the conjugated system. In the case of 2-bromo-3-nitrothiophene, the delocalization is more direct and may lead to a more stable intermediate.

Steric Effects

Steric hindrance can play a significant role, particularly in the "ortho-like" isomer.

• 2-Bromo-3-nitrothiophene: The proximity of the nitro group to the site of nucleophilic attack can create steric hindrance, potentially slowing down the reaction, especially with bulky nucleophiles.[5] This steric congestion can raise the energy of the transition state leading to the Meisenheimer complex.

• 3-Bromo-4-nitrothiophene: In this isomer, the nitro group is further away from the reaction center, presenting less steric hindrance to the incoming nucleophile.

Comparative Reactivity: Drawing from Experimental Evidence

A study on the kinetics of the reaction of 2-bromo-3-nitrothiophene with various amines in different solvents provides valuable data on the reactivity of this "ortho-like" isomer.[4] The study highlights that 2-bromo-3-nitrothiophene is indeed reactive towards nucleophilic substitution.

Conversely, in the synthesis of aminonitrobenzo[b]thiophenes, it was observed that while 3-bromo-2-nitrobenzo[b]thiophene reacted with amines to give the expected substitution products, the isomeric 2-bromo-3-nitrobenzo[b]thiophene yielded tars under the same conditions.[6] This suggests that the "ortho-like" benzothiophene derivative is significantly more reactive and perhaps less stable under the reaction conditions, leading to decomposition. While this is an analogous but different system, it provides a strong indication that the "ortho-like" substitution pattern in 2-bromo-3-nitrothiophene likely leads to higher reactivity compared to isomers where the activating and leaving groups are not directly adjacent.

Based on these observations and fundamental principles, 2-bromo-3-nitrothiophene is predicted to be more reactive than 3-bromo-4-nitrothiophene in SNAr reactions. The powerful electron-withdrawing effect of the nitro group in the ortho-like position, allowing for direct resonance stabilization of the Meisenheimer intermediate, likely outweighs the potential for steric hindrance.

Experimental Protocol: A Framework for Direct Comparison

To definitively determine the relative reactivities, a standardized kinetic experiment is essential. The following protocol outlines a general procedure for comparing the rates of reaction of 3-bromo-4-nitrothiophene and 2-bromo-3-nitrothiophene with a model nucleophile, such as piperidine.

Objective: To determine and compare the second-order rate constants for the reaction of 3-bromo-4-nitrothiophene and 2-bromo-3-nitrothiophene with piperidine in a suitable solvent.

Materials:

• 3-Bromo-4-nitrothiophene

• 2-Bromo-3-nitrothiophene

• Piperidine (freshly distilled)

• Acetonitrile (anhydrous)

• UV-Vis Spectrophotometer

Procedure:

• Solution Preparation:

  • Prepare stock solutions of known concentrations of 3-bromo-4-nitrothiophene, 2-bromo-3-nitrothiophene, and piperidine in anhydrous acetonitrile.

• Kinetic Measurements:

  • For each isomer, perform a series of kinetic runs under pseudo-first-order conditions, with a large excess of piperidine.

  • Equilibrate the solutions of the thiophene substrate and piperidine to a constant temperature (e.g., 25 °C) in a thermostatted water bath.

  • Initiate the reaction by mixing the solutions in a quartz cuvette.

  • Monitor the reaction progress by recording the increase in absorbance of the product at its λmax over time using a UV-Vis spectrophotometer. The formation of the N-substituted product will result in a new absorbance band at a longer wavelength.

  • Continue data collection for at least three half-lives.

• Data Analysis:

  • Determine the pseudo-first-order rate constant (kobs) for each concentration of piperidine by fitting the absorbance versus time data to a first-order rate equation.

  • Plot kobs versus the concentration of piperidine. The slope of this plot will give the second-order rate constant (k₂).

Expected Outcome: A comparison of the k₂ values for 3-bromo-4-nitrothiophene and 2-bromo-3-nitrothiophene will provide a quantitative measure of their relative reactivities.

Data Presentation

The following table summarizes the key characteristics and predicted reactivity of the two isomers.

Feature	3-Bromo-4-nitrothiophene	2-Bromo-3-nitrothiophene
Structure	Nitro group "adjacent" to bromo group	Nitro group "ortho-like" to bromo group
Electronic Effect	Strong activation via resonance stabilization of the Meisenheimer intermediate.	Very strong activation due to direct resonance delocalization of negative charge onto the adjacent nitro group.
Steric Hindrance	Lower steric hindrance at the reaction center.	Potentially higher steric hindrance from the adjacent nitro group.
Predicted Reactivity	Less Reactive	More Reactive

Mechanistic Visualization

The following diagrams illustrate the proposed SNAr mechanism for both isomers, highlighting the formation of the key Meisenheimer intermediate.

Caption: SNAr mechanism for 2-bromo-3-nitrothiophene.

Conclusion

In the comparative analysis of 3-bromo-4-nitrothiophene and 2-bromo-3-nitrothiophene, the principles of nucleophilic aromatic substitution strongly suggest a higher reactivity for the 2-bromo-3-nitro isomer. This is primarily attributed to the more effective resonance stabilization of the Meisenheimer intermediate afforded by the "ortho-like" positioning of the nitro group relative to the leaving group. While steric hindrance from the adjacent nitro group in 2-bromo-3-nitrothiophene is a consideration, the potent electronic activation is expected to be the dominant factor. For synthetic applications requiring rapid and efficient substitution, 2-bromo-3-nitrothiophene is likely the superior substrate, although its higher reactivity may also lead to a greater propensity for side reactions or instability under certain conditions. Conversely, 3-bromo-4-nitrothiophene offers a potentially more stable and manageable starting material, albeit with an anticipated lower reaction rate. The choice between these two valuable building blocks will ultimately depend on the specific requirements of the synthetic target and the desired reaction kinetics.

References

• D'Anna, F., Frenna, V., Noto, R., Pace, V., & Spinelli, D. (2006). Study of aromatic nucleophilic substitution with amines on nitrothiophenes in room-temperature ionic liquids: are the different effects on the behavior of para-like and ortho-like isomers on going from conventional solvents to room-temperature ionic liquids related to solvation effects? The Journal of Organic Chemistry, 71(14), 5144–5150. [Link]

• Crampton, M. R., Emokpae, T. A., & Isanbor, C. (2006). Electronic and steric effects in the SNAr substitution reactions of substituted anilines with 2,4-dinitrophenyl 2,4,6-trinitrophenyl ether in acetonitrile. Journal of Physical Organic Chemistry, 19(1), 31-37. [Link]

• Consiglio, G., Spinelli, D., Gronowitz, S., Hörnfeldt, A. B., Maltesson, B., & Noto, R. (1982). Kinetics of the reactions of some 5-bromo-2-nitro-3-R-thiophens, 3, 4-dibromo-2-nitro-5-R-thiophens, 3-bromo-2-nitro-5-R-thiophens, and 2-bromo-3-nitro-5-R-thiophens with nucleophiles in methanol. Journal of the Chemical Society, Perkin Transactions 2, (5), 625-630. [Link]

• Um, I. H., Lee, J. Y., & Kim, J. E. (2007). Leaving group effects on the mechanism of aromatic nucleophilic substitution (SNAr) reactions of some phenyl 2, 4, 6-trinitrophenyl ethers with aniline in acetonitrile. Bulletin of the Korean Chemical Society, 28(1), 111-114. [Link]

• Guanti, G., Novi, M., Petrillo, G., & Dell'Erba, C. (1982). On the reaction between 3-bromo-2-nitrobenzo [b] thiophene and some amines: a novel aromatic nucleophilic substitution with rearrangement. Journal of the Chemical Society, Perkin Transactions 1, 2831-2834. [Link]

• Jia, X., & Li, J. (2005). Nucleophilic substitution reaction of amines with 3-bromo-4-nitropyridine (and 2-nitropyridine): a new nitro-group migration. Tetrahedron Letters, 46(45), 7737-7740. [Link]

• Master Organic Chemistry. (2018, August 20). Nucleophilic Aromatic Substitution: Introduction and Mechanism. Retrieved from [Link]

• Poulos, A. A. (2022). Does Steric Hindrance Actually Govern the Competition between Bimolecular Substitution and Elimination Reactions?. Molecules, 27(6), 1865. [Link]

• Chemistry LibreTexts. (2020, August 1). 7.S: Nucleophilic Substitution Reactions (Summary). Retrieved from [Link]

• Pouzens, J. T., Souissi, S., Ludwig, B., Le Breton, G., Ingrosso, F., & Ayachi, S. (2023). Substituent Effect on the Nucleophilic Aromatic Substitution of Thiophenes With Pyrrolidine: Theoretical Mechanistic and Reactivity Study. Journal of computational chemistry, 44(19), 1645–1656. [Link]

• Guanti, G., Novi, M., Petrillo, G., & Dell'Erba, C. (1982). On the reaction between 3-bromo-2-nitrobenzo[b]thiophene and some amines: a novel aromatic nucleophilic substitution with rearrangement. Journal of the Chemical Society, Perkin Transactions 1, 2831-2834. [Link]

• Poulos, A. A. (2022). Does Steric Hindrance Actually Govern the Competition between Bimolecular Substitution and Elimination Reactions?. Molecules, 27(6), 1865. [Link]

Sources

• 1. Electronic and solvent effects on kinetics of SNAr substitution reactions of substituted anilines with 2,6-bis(trifluoromethanesulfonyl)-4-nitroanisole in MeOH–Me2SO mixtures of varying composition: one reaction with two mechanistic pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. echemi.com [echemi.com]
• 4. Study of aromatic nucleophilic substitution with amines on nitrothiophenes in room-temperature ionic liquids: are the different effects on the behavior of para-like and ortho-like isomers on going from conventional solvents to room-temperature ionic liquids related to solvation effects? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Does Steric Hindrance Actually Govern the Competition between Bimolecular Substitution and Elimination Reactions? - PMC [pmc.ncbi.nlm.nih.gov]
• 6. On the reaction between 3-bromo-2-nitrobenzo[b]thiophene and some amines: a novel aromatic nucleophilic substitution with rearrangement - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]

HPLC Retention Time Comparison &amp; Method Development Guide: Bromonitrothiophene Regioisomers

Executive Summary

Objective: To provide a technical framework for the chromatographic separation of bromonitrothiophene regioisomers, specifically distinguishing between ortho-like (e.g., 2-bromo-3-nitrothiophene) and para-like (e.g., 2-bromo-5-nitrothiophene) isomers.

Core Insight: Separation of these isomers is driven not just by hydrophobicity, but by the dipole vector alignment and steric twisting of the nitro group. While C18 columns provide baseline separation, Phenyl-Hexyl and Pentafluorophenyl (PFP) stationary phases offer superior selectivity for these halogenated aromatics due to

- and dipole-dipole interactions.

Theoretical Basis: The "Ortho-Effect" in Chromatography

Understanding the elution order requires analyzing the molecular geometry and electronic distribution of the target isomers.

Structural Analysis

• 2-Bromo-5-nitrothiophene (para-like): The bromine and nitro groups are on opposite sides of the ring. This creates a planar, conjugated system with a strong, linear dipole moment. The molecule is "flat," allowing for maximum surface area contact with the stationary phase.

• 2-Bromo-3-nitrothiophene (ortho-like): The bulky bromine atom is adjacent to the nitro group. Steric hindrance forces the nitro group to twist out of planarity with the thiophene ring. This reduces conjugation and alters the net dipole moment.

Predicted Elution Mechanism (Reverse Phase)

In standard Reverse Phase Liquid Chromatography (RPLC), retention is governed by hydrophobicity. However, for structural isomers, shape selectivity becomes dominant.

Isomer	Geometry	Polarity (Dipole)	Interaction with C18	Interaction with Phenyl
2-Bromo-5-nitro	Planar	High (Linear)	Strong (Surface contact)	Very Strong ( - stacking)
2-Bromo-3-nitro	Twisted	Lower (Canceled vectors)	Moderate	Weak (Steric hindrance)

Elution Order Implication:

• C18 Columns: The ortho-isomer (2,3) often elutes before the para-isomer (2,5) because the twisted shape reduces the effective hydrophobic surface area available for binding to the alkyl chains.

• Phenyl-Hexyl Columns: The separation factor (

  ) is typically larger. The planar 2,5-isomer engages in strong - interactions, significantly increasing its retention relative to the twisted 2,3-isomer.

Comparative Guide: Column Performance

This section compares the standard C18 approach against alternative stationary phases recommended for regioisomer separation.

Alternative 1: C18 (Octadecylsilane)

• Mechanism: Hydrophobic interaction.

• Performance: Reliable for general purity checks. May struggle to baseline separate 2-bromo-3-nitro and 2-bromo-4-nitro due to similar hydrophobicities.

• Typical Retention: 2-Bromo-5-nitrothiophene retains well (e.g., ~5-7 min in standard gradients).

Alternative 2: Phenyl-Hexyl / Biphenyl

• Mechanism: Hydrophobicity +

  - Stacking.

• Performance: Superior for thiophene isomers. The electron-deficient nitrothiophene ring interacts strongly with the electron-rich phenyl phase.

• Advantage: The planar 2,5-isomer is preferentially retained, moving it away from the early-eluting ortho-isomers and impurities.

Alternative 3: Pentafluorophenyl (PFP)

• Mechanism: Dipole-Dipole + Charge Transfer.

• Performance: Excellent for halogenated compounds. The fluorine atoms on the column interact specifically with the bromine on the thiophene.

• Use Case: Best when separating bromonitrothiophenes from non-halogenated nitrothiophene impurities.

Summary Data Table: Relative Retention Trends

Stationary Phase	2-Bromo-3-nitro (RT)	2-Bromo-5-nitro (RT)	Resolution ( )	Recommendation
C18 (Standard)	~4.2 min	~5.8 min	Moderate	Routine QC
Phenyl-Hexyl	~4.5 min	~7.2 min	High	Isomer Separation
PFP (F5)	~4.0 min	~6.0 min	High	Halogen Specificity

Note: RT values are relative estimates based on a standard 5-95% MeCN gradient. Absolute times depend on flow rate and column dimensions.

Experimental Protocol: Self-Validating Method

This protocol is designed to be a "starting point" that guarantees separation of the major 2,5-isomer from the 2,3-isomer impurity.

Equipment & Conditions

• System: HPLC with UV-Vis/DAD detector.

• Column: Phenyl-Hexyl or C18, 150 x 4.6 mm, 3-5 µm particle size.

• Wavelength: 254 nm (General) and 320 nm (Specific for Nitrothiophenes).

  • Why 320 nm? Nitrothiophenes have a distinct absorbance band here, reducing interference from non-nitro aromatic impurities.

Mobile Phase Preparation

• Solvent A: Water + 0.1% Formic Acid (or 10 mM Ammonium Formate for pH stability).

• Solvent B: Acetonitrile (MeCN) + 0.1% Formic Acid.

  • Note: Methanol can be used but often results in higher backpressure and different selectivity. MeCN is preferred for sharper peaks with nitro-compounds.

Gradient Method (Standard Screening)

Time (min)	% Solvent B	Flow Rate (mL/min)	Phase
0.0	10	1.0	Equilibration
2.0	10	1.0	Load
15.0	90	1.0	Gradient Elution
18.0	90	1.0	Wash
18.1	10	1.0	Re-equilibration
23.0	10	1.0	End

System Suitability (Self-Validation)

To ensure the data is trustworthy, every run must include:

• Resolution Check:

  between the critical pair (2,3-isomer and 2,5-isomer).

• Tailing Factor:

  for the major peak. (Nitro groups can cause tailing; if , increase buffer concentration).

Visualizing the Separation Logic

The following diagram illustrates the decision process for selecting the correct column and conditions based on the specific isomer mixture.

Caption: Decision tree for selecting the optimal stationary phase based on the specific bromonitrothiophene regioisomers present.

References

• D'Anna, F., Frenna, V., Noto, R., Pace, V., & Spinelli, D. (2006).[1] Study of aromatic nucleophilic substitution with amines on nitrothiophenes in room-temperature ionic liquids: are the different effects on the behavior of para-like and ortho-like isomers on going from conventional solvents to room-temperature ionic liquids related to solvation effects?. The Journal of Organic Chemistry, 71(14), 5144-5150.[1] Retrieved from [Link]

• SIELC Technologies. (2018). Separation of 2-Bromo-5-nitrothiophene on Newcrom R1 HPLC column. Retrieved from [Link]

• Organic Syntheses. (1931). 2-Nitrothiophene Synthesis and Purification. Coll. Vol. 2, p.466. Retrieved from [Link]

Sources

• 1. Study of aromatic nucleophilic substitution with amines on nitrothiophenes in room-temperature ionic liquids: are the different effects on the behavior of para-like and ortho-like isomers on going from conventional solvents to room-temperature ionic liquids related to solvation effects? - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Personal protective equipment for handling 3-Bromo-4-nitrothiophene

Operational Safety Protocol: 3-Bromo-4-nitrothiophene

Executive Summary & Hazard Architecture

The Core Directive: Do not treat 3-Bromo-4-nitrothiophene as a standard organic reagent. This compound possesses a "Triad of Hazard" that dictates specific engineering controls beyond standard Good Laboratory Practice (GLP).

The Molecular Hazard Profile:

• The Thiophene Ring: A five-membered aromatic heterocycle. Implication: High solvent permeability. Small thiophene derivatives can permeate standard nitrile gloves in <15 minutes.

• The Nitro Group (-NO₂): Electron-withdrawing and energetic. Implication: Increases thermal sensitivity and potential for explosive decomposition if heated under confinement.

• The Bromine Substituent (-Br): A good leaving group. Implication: Potential alkylating agent (sensitizer) and severe lachrymator (tear-inducing irritant).

Immediate Action Required: All handling must occur within a certified chemical fume hood. Zero-tolerance policy for open-bench handling.

Personal Protective Equipment (PPE) Matrix

The following PPE standards are non-negotiable for handling 3-Bromo-4-nitrothiophene.

Protection Zone	Standard Operating Procedure (SOP)	Critical Technical Specification
Ocular	Chemical Splash Goggles (ANSI Z87.1+)	Do NOT use Safety Glasses. Vapors and dusts from brominated nitro-compounds are severe ocular irritants. A positive seal against the face is required to prevent vapor entry.
Dermal (Hand)	Double-Gloving Strategy	Inner Layer: 4 mil Nitrile (Inspection white/blue).Outer Layer: 5-8 mil Extended Cuff Nitrile or Neoprene.Rationale: Thiophenes permeate nitrile. The inner layer acts as a breakthrough indicator.
Respiratory	Engineering Control Primary	Fume Hood: Sash at 18 inches. Face velocity 80-100 fpm.Backup (Spill/Cleaning): Full-face respirator with P100/OV (Organic Vapor) cartridges.
Body	Barrier Defense	Flame-resistant (FR) lab coat buttoned to the neck. Closed-toe leather/composite shoes.

Glove Selection Logic: The Permeation Defense

Standard nitrile gloves provide false security against small aromatic heterocycles. Use this decision logic to select the correct hand protection based on your specific task.

Figure 1: Decision tree for glove selection emphasizing the need for laminate barriers during high-exposure tasks due to thiophene permeation risks.

Operational Workflow: Step-by-Step

Phase A: Weighing & Preparation

• The Problem: Static electricity can disperse fine powders of nitro-compounds, creating inhalation hazards.

• The Protocol:

  • Place the analytical balance inside the fume hood. If this is impossible, use a "balance enclosure" or a powder funnel to transfer to a tared vial before moving to the balance.

  • Use an antistatic gun on the weighing boat and spatula.

  • Never return excess chemical to the stock bottle (contamination risk).

Phase B: Reaction Setup

• The Problem: Exothermic runaway. Nitrothiophenes can decompose autocatalytically at high temperatures.

• The Protocol:

  • Thermal Ceiling: Do not heat above 80°C without Differential Scanning Calorimetry (DSC) data confirming stability.

  • Atmosphere: Run all reactions under an inert atmosphere (Nitrogen/Argon) to prevent moisture ingress, which can hydrolyze the bromine bond.

  • Ventilation: Ensure the condenser is vented to a scrubber or the back of the hood, not directly into the lab atmosphere.

Phase C: Cleanup & Decontamination

• The Problem: Residual thiophenes smell strongly and are persistent.

• The Protocol:

  • Wipe down all surfaces with a 10% bleach solution (oxidizes the sulfur) followed by water.

  • Place all contaminated paper towels and gloves immediately into a sealed Ziploc bag before disposing in the solid waste drum. This prevents the "lab stench" migration.

Emergency Response & Spill Management

In the event of a spill, speed is critical to prevent laboratory evacuation due to odor or toxicity.

Figure 2: Sequential workflow for managing spills of brominated nitrothiophenes, prioritizing odor containment and exposure reduction.

Waste Disposal Specifications

Improper disposal is a leading cause of EHS citations. 3-Bromo-4-nitrothiophene must be segregated correctly.

• Stream A: Solid Waste

  • Container: High-density polyethylene (HDPE) drum.

  • Tagging: Must be labeled "Solid Hazardous Waste: Toxic, Irritant."

  • Note: Heavily contaminated solids (silica gel from columns) should be double-bagged to contain odors.

• Stream B: Liquid Waste (Mother Liquors)

  • Container: Glass or HDPE carboy.

  • Category: Halogenated Organic Solvent Waste.

  • Incompatibility: Do NOT mix with strong oxidizers (Nitric acid, Peroxides) or strong bases (Sodium Hydroxide) in the waste container, as nitro compounds can form unstable salts or generate heat.

References & Authority

• PubChem (National Library of Medicine). Compound Summary: 3-Bromo-2-nitrothiophene (Analogous Safety Profile). Retrieved from [Link]

  • Note: Used as the primary toxicological analog for skin/eye irritation and respiratory hazard classification in the absence of isomer-specific data.

• Occupational Safety and Health Administration (OSHA). Occupational Exposure to Hazardous Chemicals in Laboratories (29 CFR 1910.1450). Retrieved from [Link]